8-Hydroxyamoxapin; 8-Hydroxyamoxapine

Core Science & Biosynthesis

In Vitro Serotonin Receptor Binding Affinity and Pharmacological Profiling of 8-Hydroxyamoxapine: A Technical Guide

Executive Summary & Pharmacological Context

In the landscape of psychopharmacology, the true clinical efficacy of a drug is often dictated by its metabolic fate. Amoxapine, a dibenzoxazepine tricyclic antidepressant (TCA), is a classic example of a prodrug-like molecule whose therapeutic profile is heavily governed by its active metabolites. While the parent compound is a potent norepinephrine reuptake inhibitor (NET Ki ~16 nM) with moderate serotonin transporter (SERT) affinity[1], its hepatic metabolism fundamentally shifts this dynamic.

Amoxapine is metabolized in vivo via the CYP1A2 enzyme into 8-hydroxyamoxapine [2]. As an application scientist, I emphasize to my teams that evaluating amoxapine without profiling 8-hydroxyamoxapine is an incomplete paradigm. 8-hydroxyamoxapine is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) that exhibits a significantly stronger affinity for SERT than its parent compound, effectively balancing the overall SERT-to-NET blockade ratio[1][3]. Furthermore, with an extended elimination half-life of approximately 30 hours (compared to amoxapine's 8 hours), 8-hydroxyamoxapine becomes the dominant circulating pharmacophore during steady-state clinical dosing[4][5].

This whitepaper details the in vitro binding kinetics of 8-hydroxyamoxapine, focusing on its interactions with serotonin (5-HT) receptors, and provides a field-proven, self-validating methodology for quantifying its receptor binding affinity.

Quantitative Binding Kinetics: Amoxapine vs. 8-Hydroxyamoxapine

To understand the serotonergic impact of 8-hydroxyamoxapine, we must benchmark it against the parent molecule. Amoxapine and its metabolites act not only on monoamine transporters but also serve as potent competitive antagonists at postsynaptic serotonin receptors—most notably 5-HT2A and 5-HT2C[6].

The table below synthesizes the in vitro binding affinities ( Ki​ ) and pharmacokinetic parameters critical for assay development.

Table 1: Comparative In Vitro Binding Affinities ( Ki​ ) and Pharmacokinetics

Compound	Target	Affinity ( Ki​ , nM)	Functional Role	Half-Life (t½)
Amoxapine	NET	~16	Reuptake Inhibitor	~8 hours
Amoxapine	SERT	~58	Reuptake Inhibitor	~8 hours
Amoxapine	5-HT2A	0.50 - 1.0	Antagonist	~8 hours
Amoxapine	5-HT2C	~2.0	Antagonist / Inverse Agonist	~8 hours
8-Hydroxyamoxapine	SERT	Stronger than parent	Primary Reuptake Inhibitor	~30 hours
8-Hydroxyamoxapine	5-HT2A	High Affinity	Antagonist	~30 hours

Data synthesized from6, 7, and 1.

Mechanistic Pathway: 5-HT2A Receptor Antagonism

At the cellular level, the 5-HT2A receptor is a Gq-protein coupled receptor (GPCR). Endogenous serotonin binding induces a conformational change that activates the Gq alpha subunit, subsequently stimulating Phospholipase C (PLC). This cleaves PIP2 into Inositol Triphosphate (IP3) and Diacylglycerol (DAG), triggering intracellular calcium ( Ca2+ ) release.

8-hydroxyamoxapine acts as a competitive antagonist at this site[2]. By occupying the orthosteric binding pocket with high affinity, it sterically hinders serotonin, preventing the downstream Gq-PLC-IP3 signaling cascade.

Caption: 5-HT2A receptor signaling blockade by 8-hydroxyamoxapine via Gq-PLC-IP3 pathway inhibition.

In Vitro Radioligand Binding Assay: A Self-Validating Protocol

To generate robust, reproducible Ki​ values for 8-hydroxyamoxapine, we utilize a competitive radioligand binding assay. As a Senior Application Scientist, I mandate that every assay must be a self-validating system . This means incorporating internal controls that prove the assay's thermodynamic equilibrium and signal-to-noise integrity.

Experimental Workflow

Caption: Step-by-step in vitro workflow for quantifying 8-hydroxyamoxapine receptor binding affinity.

Step-by-Step Methodology & Causality

Step 1: Membrane Preparation

• Action: Harvest HEK293 cells stably expressing human 5-HT2A receptors. Homogenize in ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl2​ and protease inhibitors. Centrifuge at 40,000 x g for 20 minutes.

• Causality: Recombinant HEK293 cells provide a high Bmax​ (receptor density) with negligible background from endogenous receptors. The inclusion of MgCl2​ is critical; divalent cations stabilize the GPCR in its high-affinity state, ensuring physiological relevance.

Step 2: Competitive Incubation

• Action: In a 96-well plate, combine 50 µg of membrane protein, 1 nM of [3H] -Ketanserin (a selective 5-HT2A antagonist), and varying concentrations of 8-hydroxyamoxapine ( 10−11 to 10−5 M). Incubate at 37°C for 60 minutes.

• Causality: [3H] -Ketanserin is chosen because its known Kd​ allows for precise mathematical conversion later. The 60-minute incubation at 37°C ensures the binding reaction reaches thermodynamic equilibrium without causing thermal degradation of the membrane proteins.

Step 3: Defining Non-Specific Binding (The Self-Validation Step)

• Action: In parallel control wells, add 10 µM of unlabelled Mianserin alongside the radioligand.

• Causality: A high concentration of a structurally distinct, high-affinity unlabelled ligand completely saturates all specific 5-HT2A orthosteric sites. Any remaining radioactive signal in these wells represents non-specific lipid partitioning or plastic binding. Subtracting this from the total binding yields the true specific binding window.

Step 4: Rapid Filtration & Scintillation

• Action: Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Wash three times with ice-cold buffer. Extract filters and measure via liquid scintillation counting.

• Causality: Ice-cold buffer kinetically "freezes" the receptor-ligand complex, preventing dissociation during the wash steps. Pre-soaking filters in PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the lipophilic radioligand to the filter matrix itself.

Data Analysis: The Cheng-Prusoff Transformation

Raw Counts Per Minute (CPM) are plotted against the log concentration of 8-hydroxyamoxapine to generate a sigmoidal dose-response curve. The inflection point of this curve yields the IC50​ (the concentration of 8-hydroxyamoxapine required to displace 50% of the radioligand).

However, IC50​ is a relative value dependent on the concentration of [3H] -Ketanserin used. To establish trust and universal comparability, we must calculate the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation :

Ki​=1+Kd​[L]​IC50​​

Where:

• [L] = Concentration of [3H] -Ketanserin used in the assay (1 nM).

• Kd​ = The historically validated dissociation constant of [3H] -Ketanserin for the 5-HT2A receptor.

By applying this rigorous, causality-driven framework, researchers can accurately map the potent serotonergic contributions of 8-hydroxyamoxapine, explaining why amoxapine exhibits a unique, dual antidepressant-antipsychotic clinical profile[8].

References

• "8-Hydroxyamoxapine - Wikipedia" , Wikipedia. 3

• "Addition of amoxapine improves positive and negative symptoms in a patient with schizophrenia" , PMC - NIH. 2

• "Amoxapine - Wikipedia" , Wikipedia. 1

• "Amoxapine: Package Insert / Prescribing Information" , Drugs.com. 4

• "Amoxapine - StatPearls" , NCBI Bookshelf - NIH. 5

• "Amoxapine CAS#: 14028-44-5" , ChemicalBook. 6

• "Tools for optimising pharmacotherapy in psychiatry" , Taylor & Francis. 8

• "Chlorpromazine, Loxapine, Thiothixene, Trifluoperazine" , Cambridge University Press. 7

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• 7. Chlorpromazine, Loxapine, Thiothixene, Trifluoperazine (Chapter 11) - The Clinical Use of Antipsychotic Plasma Levels [cambridge.org]
• 8. tandfonline.com [tandfonline.com]

8-Hydroxyamoxapine: Structural Characterization, Pharmacokinetics, and Analytical Methodologies

Introduction As a Senior Application Scientist navigating the complex landscape of psychopharmacology, understanding the active metabolites of psychotropic drugs is paramount to predicting clinical efficacy and safety. 8-Hydroxyamoxapine (8-OHAMX) is the primary, pharmacologically active metabolite of the tricyclic antidepressant (TCA) amoxapine[1]. While amoxapine acts as the prodrug and parent compound, 8-hydroxyamoxapine dictates the sustained therapeutic window due to its significantly prolonged elimination half-life and potent serotonin-norepinephrine reuptake inhibitor (SNRI) activity[1][2]. This technical guide delineates the structural chemistry, molecular weight, pharmacological causality, and analytical quantification protocols for 8-hydroxyamoxapine.

Chemical Structure and Physicochemical Properties

8-Hydroxyamoxapine is a dibenzoxazepine derivative[3][4]. Structurally, it is defined by the addition of a hydroxyl group at the 8-position of the amoxapine core. This seemingly minor hydroxylation fundamentally alters the molecule's electron density, hydrogen-bonding capacity, and subsequent receptor binding affinities.

• IUPAC Name : 8-chloro-6-piperazin-1-ylbenzo[b][1,4]benzoxazepin-3-ol[1][4]

• Molecular Formula : C17H16ClN3O2[1][5]

• Molecular Weight : 329.78 g/mol [1][5][6]

• Monoisotopic Mass : 329.0931 Da[4][7]

Table 1: Physicochemical and Identification Properties of 8-Hydroxyamoxapine

Property	Value / Descriptor
Chemical Formula	C17H16ClN3O2[1]
Molecular Weight	329.78 g/mol [5]
CAS Registry Number	61443-78-5[4][6]
PubChem CID	43656[4]
Core Scaffold	Dibenzoxazepine[3][4]
SMILES String	OC1=CC2=C(OC3=C(C=C(Cl)C=C3)C(=N2)N4CCNCC4)C=C1[5]
Stereochemistry	Achiral[5]

Pharmacokinetics and Metabolic Causality

The clinical efficacy of amoxapine is heavily reliant on its hepatic metabolism. Following oral administration, amoxapine is rapidly absorbed but undergoes extensive first-pass metabolism via the hepatic cytochrome P450 system[2]. The primary biotransformation yields 8-hydroxyamoxapine, while a secondary pathway produces 7-hydroxyamoxapine[2][8].

Causality in Pharmacokinetics : The parent drug, amoxapine, has a relatively short elimination half-life of approximately 8 hours[2][9]. In stark contrast, 8-hydroxyamoxapine exhibits a biologic half-life of 30 hours[1][9]. This extended half-life means that upon steady-state dosing, 8-hydroxyamoxapine accumulates and becomes the dominant circulating pharmacophore, driving the sustained antidepressant effect. The metabolites are eventually cleared via glucuronide conjugation and renal excretion[9].

Hepatic metabolism of amoxapine into 8-hydroxyamoxapine and 7-hydroxyamoxapine.

Pharmacological Profile: Receptor Binding Dynamics

8-Hydroxyamoxapine functions primarily as a serotonin-norepinephrine reuptake inhibitor (SNRI)[1].

Mechanistic Causality : While the parent compound (amoxapine) predominantly inhibits norepinephrine reuptake, the 8-hydroxyl substitution enhances the molecule's affinity for the serotonin transporter (SERT)[1][2]. This structural modification is critical; it balances the ratio of serotonin to norepinephrine transporter blockade, broadening the therapeutic efficacy against major depressive disorder[1]. Furthermore, similar to atypical antipsychotics, 8-hydroxyamoxapine retains moderate dopamine (D2) receptor antagonism, which contributes to the drug's utility in treating delusional or psychotic depression[2][8].

Experimental Protocol: LC-MS/MS Quantification of 8-Hydroxyamoxapine

Step-by-Step Methodology:

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma into a clean microcentrifuge tube.

• Add 10 µL of Internal Standard (e.g., 8-Hydroxyamoxapine-d8, 100 ng/mL)[6]. Causality: The deuterated IS co-elutes with the analyte, perfectly compensating for any ion suppression during electrospray ionization.

• Add 300 µL of ice-cold Acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for injection.

Step 2: Chromatographic Separation

• Column : C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A : LC-MS grade Water with 0.1% Formic Acid.

• Mobile Phase B : LC-MS grade Acetonitrile with 0.1% Formic Acid.

• Gradient : Initiate at 5% B, ramping to 95% B over 3.0 minutes. Causality: The gradient ensures that highly polar matrix components elute in the void volume, while the relatively hydrophobic dibenzoxazepine core of 8-OHAMX is retained and elutes sharply as the organic composition increases.

Step 3: Mass Spectrometry (ESI-MS/MS)

• Ionization Mode : Positive Electrospray Ionization (ESI+).

• Precursor Ion : Target the [M+H]+ adduct at m/z 330.1[7].

• Multiple Reaction Monitoring (MRM) : Optimize collision energy to monitor the transition from m/z 330.1 to its most abundant product ion (typically resulting from the cleavage of the piperazine ring).

Step-by-step LC-MS/MS analytical workflow for the quantification of 8-hydroxyamoxapine.

Conclusion

8-Hydroxyamoxapine is far more than a metabolic byproduct; it is the pharmacological engine driving the sustained clinical efficacy of amoxapine. Its molecular weight of 329.78 g/mol and specific structural hydroxylation endow it with a 30-hour half-life and balanced SNRI activity. Accurate quantification through rigorous LC-MS/MS protocols ensures that researchers can reliably map its pharmacokinetic profile in clinical development.

References

• "8-Hydroxyamoxapine - Wikipedia", wikipedia.org,[Link]

• "8-Hydroxyamoxapine - Grokipedia", grokipedia.com, [Link]

• "Amoxapine - Inxight Drugs", ncats.io,[Link]

• "8-Hydroxyamoxapine | C17H16ClN3O2 | CID 43656 - PubChem - NIH", nih.gov, [Link]

• "Amoxapine - Wikipedia", wikipedia.org, [Link]

• "8-hydroxyamoxapine (C17H16ClN3O2) - PubChemLite", uni.lu,[Link]

• "8-HYDROXYAMOXAPINE - Inxight Drugs", ncats.io,[Link]

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• 5. 8-HYDROXYAMOXAPINE [drugs.ncats.io]
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• 8. Amoxapine CAS#: 14028-44-5 [m.chemicalbook.com]
• 9. Amoxapine [drugs.ncats.io]

Biotransformation of Amoxapine to 8-Hydroxyamoxapine: Mechanistic Pathways, Pharmacokinetics, and Analytical Workflows

Executive Summary

Amoxapine (AMX) is a tetracyclic antidepressant of the dibenzoxazepine class, clinically distinguished by its rapid onset of action. However, the sustained therapeutic efficacy of amoxapine is not primarily driven by the parent drug itself, but rather by its extensive hepatic biotransformation into highly active metabolites. This technical guide elucidates the cytochrome P450 (CYP450)-mediated metabolic pathway of amoxapine, focusing specifically on its primary conversion into 8-hydroxyamoxapine (8-OHAMOX), and provides a self-validating analytical workflow for its in vitro quantification.

Mechanistic Pathway: Cytochrome P450-Mediated Biotransformation

Amoxapine undergoes rapid and nearly complete first-pass metabolism in the liver following oral administration[1]. The biotransformation yields two primary active positional isomers: 7-hydroxyamoxapine and 8-hydroxyamoxapine[2].

The formation of the major metabolite, 8-hydroxyamoxapine, is predominantly catalyzed by the CYP1A2 isoenzyme[3]. This oxidation reaction involves the regioselective hydroxylation of the dibenzoxazepine ring at the 8-position. Conversely, the minor metabolite, 7-hydroxyamoxapine, is primarily generated via the CYP2D6 pathway[3]. Both metabolites are eventually excreted in the urine as inactive glucuronide conjugates[1].

Causality in Enzyme Specificity: The distinct regioselectivity of CYP1A2 versus CYP2D6 fundamentally dictates the pharmacological profile of the patient. CYP1A2 is highly inducible by environmental factors (such as tobacco smoking), whereas CYP2D6 is subject to extensive genetic polymorphism. Consequently, the physiological ratio of 8-OHAMOX to 7-OHAMOX can vary significantly among individuals. This ratio is critical because 8-OHAMOX acts as a potent norepinephrine and serotonin reuptake inhibitor (driving the antidepressant effect), while 7-OHAMOX possesses strong dopamine D2 receptor blocking activity, which is responsible for the drug's neuroleptic and extrapyramidal side effects[2].

Hepatic biotransformation of amoxapine into its hydroxylated metabolites.

Pharmacokinetics and Quantitative Profiling

The pharmacokinetic profile of amoxapine is fundamentally altered by the presence of 8-OHAMOX. While the parent drug is rapidly absorbed and reaches peak plasma concentration ( Tmax​ ) in approximately 90 minutes (1.5 hours) with a relatively short half-life ( t1/2​ ) of 8 hours, 8-OHAMOX exhibits a significantly prolonged biological half-life of roughly 30 hours[1].

Because of this extended clearance time, the Area Under the Curve (AUC) for 8-OHAMOX is three to five times greater than that of the parent compound, making it the dominant circulating active species in steady-state therapy[4].

Quantitative Pharmacokinetic Comparison

Parameter	Amoxapine (Parent)	8-Hydroxyamoxapine (Major)	7-Hydroxyamoxapine (Minor)
Tmax​ (Hours)	1.5[1]	3.0[4]	1.0[4]
t1/2​ (Hours)	8.0[1]	30.0[1]	4.0 - 6.5[5]
Relative AUC	1.0x (Baseline)	3.0x - 5.0x[4]	< 1.0x
Primary CYP Enzyme	N/A	CYP1A2[3]	CYP2D6[3]
Primary Activity	NE/5-HT Reuptake Inhibition	NE/5-HT Reuptake Inhibition	D2 Receptor Blockade[2]

Experimental Methodology: In Vitro Metabolism Assay Protocol

To accurately quantify the formation rate of 8-OHAMOX and determine the intrinsic clearance ( CLint​ ) of amoxapine, an in vitro microsomal assay utilizing Human Liver Microsomes (HLMs) is the industry standard.

Experimental Causality: HLMs are preferred over recombinant enzymes because they preserve the native endoplasmic reticulum membrane environment, ensuring that the stoichiometric ratio of CYP enzymes to NADPH-cytochrome P450 reductase remains physiologically accurate.

Step-by-Step Self-Validating Protocol

1. Preparation of Reagents

• Thaw HLMs on ice to prevent thermal degradation of the enzymes.

• Prepare a 100 mM potassium phosphate buffer (pH 7.4) to mimic physiological pH.

• Prepare a 10 mM NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Self-Validation Check: A negative control lacking the NADPH regenerating system MUST be prepared alongside the active samples. This rules out non-CYP-mediated chemical degradation or background interference.

2. Incubation Setup

• In a 1.5 mL reaction tube, combine HLMs (final protein concentration 0.5 mg/mL) and amoxapine (final concentration 1 µM) in the phosphate buffer.

• Pre-incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

3. Reaction Initiation

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C in a shaking water bath to ensure continuous mass transfer.

4. Time-Course Aliquoting & Quenching

• At predetermined time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw 50 µL aliquots.

• Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated amoxapine, AMX-d8).

• Experimental Causality: Acetonitrile rapidly denatures the CYP450 proteins, halting metabolism instantly. The internal standard corrects for matrix effects and variations in extraction recovery during downstream mass spectrometry.

5. Protein Precipitation and Extraction

• Vortex the quenched samples vigorously for 2 minutes.

• Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer the clear supernatant to autosampler vials for analysis.

6. LC-MS/MS Quantification

• Experimental Causality: Because 7-OHAMOX and 8-OHAMOX are positional isomers with identical mass-to-charge ratios (m/z 329.8 for the protonated adduct), they cannot be distinguished by mass spectrometry alone. A reversed-phase C18 column with a carefully optimized gradient of water/acetonitrile (containing 0.1% formic acid) must be utilized to achieve baseline chromatographic separation prior to Multiple Reaction Monitoring (MRM).

Step-by-step in vitro microsomal incubation and LC-MS/MS quantification workflow.

Clinical and Therapeutic Implications

The prolonged 30-hour half-life of 8-hydroxyamoxapine is the primary driver of the drug's sustained antidepressant efficacy, allowing for once-daily maintenance dosing despite the rapid clearance of the parent compound[1].

Beyond psychiatry, understanding this pathway has opened doors for drug repurposing. Recent pharmacological studies have identified both amoxapine and 8-OHAMOX as potent inhibitors of bacterial β-glucuronidase[4]. This presents a highly promising off-label application: co-administering amoxapine to alleviate severe gastrointestinal toxicity (diarrhea) induced by the oncology drug irinotecan, as 8-OHAMOX prevents the bacterial reactivation of irinotecan's toxic metabolites in the gut[4].

References

• Addition of amoxapine improves positive and negative symptoms in a patient with schizophrenia Source: PMC / NIH URL:[Link]

• The Side Effects of AMOXAPINE Source: Biomedicus URL:[Link]

• Amoxapine (Amoxapine Tablets): Side Effects, Uses, Dosage, Interactions, Warnings Source: RxList URL:[Link]

• Substance Blood-plasma concentration (mg/L) t½ (h) Source: Penta Hospitals CZ URL:[Link]

• Old drug new use - Amoxapine and its metabolites as potent bacterial β-glucuronidase inhibitors for alleviating cancer drug toxicity Source: PMC / NIH URL:[Link]

Sources

• 1. Amoxapine (Amoxapine Tablets): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 2. The Side Effects of AMOXAPINE (AMOXAPINE) – Biomedicus [biomedicus.gr]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pentahospitals.cz [pentahospitals.cz]

In Vivo Pharmacokinetics of 8-Hydroxyamoxapine: Half-Life, Clearance, and Analytical Methodologies

Executive Summary

In the landscape of psychopharmacology, the metabolic fate of a parent compound often dictates its clinical efficacy and toxicity profile. Amoxapine, a dibenzoxazepine tricyclic antidepressant, exemplifies this paradigm. Upon administration, it undergoes extensive first-pass hepatic metabolism to form its primary active metabolite: 8-hydroxyamoxapine[1]. As a Senior Application Scientist, I approach the pharmacokinetic (PK) profiling of 8-hydroxyamoxapine not merely as a data collection exercise, but as a mechanistic evaluation of drug metabolism and receptor engagement. Understanding its prolonged half-life and clearance mechanisms is critical for optimizing dosing regimens and mitigating adverse events during drug development.

Pharmacodynamics and Metabolic Pathway

The conversion of amoxapine to 8-hydroxyamoxapine is primarily mediated by the hepatic cytochrome P450 enzyme CYP1A2[2]. Unlike the parent drug, 8-hydroxyamoxapine is not an inactive byproduct; it is a potent pharmacologically active entity. It acts as a serotonin-norepinephrine reuptake inhibitor (SNRI) and possesses significant dopamine D2 receptor blocking activity—comparable to that of the typical antipsychotic haloperidol[3]. This unique receptor affinity profile is directly responsible for the atypical antipsychotic-like effects observed during amoxapine therapy.

Caption: Metabolic pathway of amoxapine to 8-hydroxyamoxapine and its subsequent clearance.

In Vivo Half-Life and Clearance Dynamics

The pharmacokinetic divergence between amoxapine and its 8-hydroxy metabolite is stark. While the parent compound exhibits a relatively rapid elimination half-life of approximately 8 hours, 8-hydroxyamoxapine persists in vivo with a half-life of approximately 30 hours[4].

This prolonged half-life dictates the drug's steady-state accumulation. With chronic dosing, the systemic exposure (AUC) and peak plasma concentrations of 8-hydroxyamoxapine significantly exceed those of the parent drug[5].

Clearance of 8-hydroxyamoxapine relies predominantly on Phase II metabolism. The molecule is conjugated into glucuronides by UGT enzymes in the liver and subsequently excreted via the renal system into the urine[6]. In cases of acute overdose, the clearance rate can be significantly delayed, potentially due to the saturation of hepatic conjugation pathways, which further extends the half-life and exacerbates neurotoxicity and seizure risk[7].

Quantitative Pharmacokinetic Profile

Pharmacokinetic Parameter	Amoxapine (Parent)	8-Hydroxyamoxapine (Metabolite)
Elimination Half-Life ( t1/2​ )	~8 hours	~30 hours
Time to Peak ( Tmax​ )	1 - 2 hours	1 - 3 hours
Protein Binding	~90%	~90%
Primary Metabolic Pathway	N/A (Parent Drug)	CYP1A2 (Formation)
Primary Clearance Route	Hepatic (CYP450 Oxidation)	Renal (as Glucuronide Conjugates)

Experimental Methodology: In Vivo PK Profiling via LC-MS/MS

To accurately determine the half-life and clearance rates of 8-hydroxyamoxapine, a highly sensitive and specific analytical workflow is required. In my experience optimizing bioanalytical workflows, the key to reproducibility is designing protocols that inherently flag their own failures. The following protocol outlines a self-validating LC-MS/MS methodology designed to eliminate matrix interference and ensure absolute quantitative accuracy.

Caption: LC-MS/MS workflow for the in vivo pharmacokinetic quantification of 8-hydroxyamoxapine.

Step-by-Step Protocol

Step 1: In Vivo Dosing and Serial Sampling

• Procedure: Administer the target dose to the in vivo model. Collect serial blood samples (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours post-dose) into K2EDTA-treated tubes.

• Causality: Oral administration is essential to trigger the first-pass hepatic metabolism necessary for CYP1A2-mediated conversion of amoxapine to 8-hydroxyamoxapine. The extended 72-hour sampling window is strictly required to capture at least two half-lives of the metabolite (~30h) for accurate terminal elimination phase calculation.

Step 2: Plasma Separation and Protein Precipitation

• Procedure: Centrifuge blood at 4,000 x g for 10 minutes at 4°C to isolate plasma. Aliquot 50 µL of plasma and add 150 µL of ice-cold acetonitrile spiked with a stable isotope-labeled internal standard (SIL-IS, e.g., 8-hydroxyamoxapine-d4). Vortex and centrifuge to pellet proteins.

• Causality: 8-hydroxyamoxapine is highly protein-bound (~90%)[4]. The organic solvent denatures plasma proteins, disrupting binding pockets and ensuring total drug recovery rather than just the free fraction.

• Self-Validation Mechanism: The immediate addition of the SIL-IS ensures the system validates itself. Because the SIL-IS shares identical physicochemical properties with the analyte, any extraction losses or matrix suppression experienced by the drug are perfectly mirrored by the IS. Quantifying the peak area ratio corrects for these variables automatically.

Step 3: Chromatographic Separation

• Procedure: Inject the supernatant onto a UHPLC system utilizing a sub-2 µm C18 reverse-phase column. Employ a gradient mobile phase consisting of 0.1% formic acid in water (A) and acetonitrile (B).

• Causality: The acidic modifier (formic acid) ensures that the piperazinyl nitrogen of 8-hydroxyamoxapine remains fully protonated. This prevents secondary interactions with free silanols on the column stationary phase, eliminating peak tailing and maximizing ionization efficiency in the mass spectrometer.

Step 4: Tandem Mass Spectrometry (MS/MS) Detection

• Procedure: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode using Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transition for 8-hydroxyamoxapine (m/z 330.1 → target fragment).

• Causality & Validation: MRM acts as a dual-mass filter. By isolating the exact mass of the parent ion and then filtering for a specific collision-induced fragment, the system achieves near-absolute specificity, completely ignoring endogenous isobaric interferences present in complex plasma matrices. If the transition ratio between the quantifier and qualifier ions deviates by more than 20%, the system self-flags the data point as contaminated.

Step 5: Non-Compartmental Pharmacokinetic Analysis

• Procedure: Export concentration-time data to PK software (e.g., Phoenix WinNonlin) to calculate the elimination rate constant ( λz​ ), half-life ( t1/2​ ), and apparent clearance ( CL/F ).

• Causality: Non-compartmental analysis (NCA) is chosen over compartmental modeling because it relies on algebraic equations (like the trapezoidal rule for AUC) rather than assumptions about physiological distribution compartments. This provides a robust, empirical estimation of the ~30-hour half-life and clearance rates.

References

• Amoxapine: Uses, Side Effects & Dosage - Healio. 1

• Amoxapine: Uses & Dosage - MIMS Singapore. 4

• Amoxapine Overview - NCATS Inxight Drugs. 6

• Pharmacokinetics of amoxapine and its active metabolites - PubMed (NIH). 5

• Amoxapine Overdose: Case Report and Pharmacokinetic Profile - Taylor & Francis Online. 7

• Pharmacologic and Pharmacokinetic Considerations in Choosing an Antipsychotic - Psychiatrist.com. 3

• Tools for optimising pharmacotherapy in psychiatry - DiVA Portal. 2

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• 6. Amoxapine [drugs.ncats.io]
• 7. tandfonline.com [tandfonline.com]

pharmacological properties of 8-hydroxyamoxapine active metabolite

An In-depth Technical Guide to the Pharmacological Properties of 8-Hydroxyamoxapine

Foreword

In the landscape of psychopharmacology, the biotransformation of a parent drug into its metabolites is a critical determinant of its overall therapeutic efficacy and tolerability. The case of amoxapine, a dibenzoxazepine antidepressant, and its principal active metabolite, 8-hydroxyamoxapine, offers a compelling narrative in this regard. This guide moves beyond a surface-level description to provide an in-depth, mechanistic exploration of 8-hydroxyamoxapine. We will dissect its pharmacodynamic profile, pharmacokinetic behavior, and the experimental methodologies required for its characterization. This document is intended for researchers, scientists, and drug development professionals who require a granular understanding of how this key metabolite contributes to the clinical profile of its parent compound.

The Central Role of Metabolism: Emergence of 8-Hydroxyamoxapine

Amoxapine is a second-generation antidepressant that is structurally related to the antipsychotic loxapine.[1] Following oral administration, amoxapine undergoes extensive hepatic metabolism, primarily through hydroxylation, to form two major active metabolites: 7-hydroxyamoxapine and 8-hydroxyamoxapine.[1][2] While both contribute to the drug's activity, 8-hydroxyamoxapine is of particular interest due to its distinct pharmacological profile and significantly longer half-life, which profoundly influences the sustained therapeutic action of amoxapine.[1][3]

The metabolic conversion is primarily mediated by the cytochrome P450 enzyme system. Specifically, 8-hydroxylation is attributed to the activity of CYP1A2, while the formation of 7-hydroxyamoxapine is largely dependent on CYP2D6.[2] This enzymatic specificity has clinical implications, as genetic polymorphisms or drug-drug interactions involving these enzymes can alter the metabolic ratio of these active species, thereby affecting patient response and side-effect profile.[2][4]

Caption: Metabolic pathway of Amoxapine.

Pharmacodynamic Profile: A Tale of Two Transporters

The primary therapeutic action of 8-hydroxyamoxapine is the inhibition of presynaptic reuptake of norepinephrine (NE) and serotonin (5-HT).[5][6] This action increases the concentration of these key neurotransmitters in the synaptic cleft, enhancing neurotransmission, which is believed to be the underlying mechanism for its antidepressant effect.

Receptor and Transporter Binding Affinity

A critical aspect of understanding 8-hydroxyamoxapine's pharmacology is its binding profile at monoamine transporters and other CNS receptors. While specific, quantitative Kᵢ values for 8-hydroxyamoxapine are not widely available in publicly accessible literature, qualitative and comparative data clearly delineate its role.[7] The metabolite helps to balance the parent drug's pharmacological activity, notably by augmenting its effect on the serotonergic system.[5]

Amoxapine itself has a high affinity for the norepinephrine transporter (NET) and a moderate affinity for the serotonin transporter (SERT).[2][8] In contrast, 8-hydroxyamoxapine exhibits a more potent inhibitory action on serotonin uptake while maintaining a similar high affinity for norepinephrine uptake compared to the parent drug.[5] This positions the amoxapine/8-hydroxyamoxapine combination as a potent serotonin-norepinephrine reuptake inhibitor (SNRI).

Table 1: Comparative Receptor and Transporter Binding Profile

Target	Amoxapine Kᵢ (nM)	8-Hydroxyamoxapine	Predominant Effect
Monoamine Transporters
Norepinephrine Transporter (NET)	16[2][8]	Similar to Amoxapine[5]	Reuptake Inhibition
Serotonin Transporter (SERT)	58[2][8]	More potent than Amoxapine[5]	Reuptake Inhibition
Dopamine Transporter (DAT)	> 4,000[8]	Weak Affinity	Negligible
Neurotransmitter Receptors
Serotonin 5-HT₂ₐ	0.5[8]	Contributes to antagonism	Antagonism

| Dopamine D₂ | ~30-50[7][8] | Contributes to antagonism | Antagonism |

Note: The binding profile of the parent drug, amoxapine, is included for comparison. The dopamine receptor antagonism contributes to the neuroleptic-like side effects observed with amoxapine.[1][3]

Caption: Mechanism of synaptic action.

Pharmacokinetic Profile: The Basis for Sustained Action

The clinical significance of 8-hydroxyamoxapine is cemented by its pharmacokinetic properties, which are markedly different from the parent compound.

Absorption, Distribution, Metabolism, and Excretion (ADME)

Following administration of amoxapine, which is rapidly absorbed, 8-hydroxyamoxapine appears in the plasma, reaching peak concentrations between 1 and 3 hours post-dose.[3] The most critical pharmacokinetic parameter is its elimination half-life (T½), which is approximately 30 hours.[1][3] This is nearly four times longer than the 8-hour half-life of amoxapine itself.[1][3]

This prolonged half-life ensures that 8-hydroxyamoxapine remains at therapeutic concentrations in the body long after amoxapine levels have declined, contributing to a sustained inhibition of serotonin and norepinephrine reuptake. This allows for the convenience of once-daily dosing regimens for amoxapine.[1] The metabolite is eventually conjugated with glucuronic acid and excreted via the kidneys.[3]

Table 2: Comparative Pharmacokinetic Parameters

Compound	T½ (Elimination Half-Life)	Tₘₐₓ (Time to Peak Plasma Conc.)	Primary Route of Elimination
Amoxapine	~8 hours[1][3]	~90 minutes[1][3]	Hepatic Metabolism

| 8-Hydroxyamoxapine | ~30 hours[1][3] | ~1-3 hours[3] | Renal (as glucuronide conjugate)[3] |

Experimental Methodologies for Characterization

To rigorously define the pharmacological properties of a metabolite like 8-hydroxyamoxapine, a multi-tiered experimental approach is essential. The following protocols represent core, field-proven methodologies.

Protocol 1: In Vitro Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Kᵢ) of 8-hydroxyamoxapine for the serotonin (SERT) and norepinephrine (NET) transporters.

Causality: This assay directly measures the physical interaction between the compound and its target protein. By competing against a radiolabeled ligand with known high affinity, we can calculate the inhibitory constant (Kᵢ) of our test compound—a fundamental measure of potency. Lower Kᵢ values signify higher binding affinity.

Methodology:

• Membrane Preparation:

  • Culture cells stably expressing human SERT or NET (e.g., HEK293 or CHO cells).

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes containing the transporters.

  • Wash the membrane pellet and resuspend in assay buffer to a final protein concentration of 20-50 µ g/well .

• Assay Setup:

  • Prepare assay tubes for three conditions:

    • Total Binding: Contains membrane preparation and a fixed concentration of a high-affinity radioligand (e.g., [³H]citalopram for SERT; [³H]nisoxetine for NET).

    • Non-specific Binding (NSB): Contains all components of the total binding tube plus a high concentration of an unlabeled, potent inhibitor (e.g., 10 µM paroxetine for SERT) to saturate all specific binding sites. This measures the amount of radioligand that binds to non-target components.

    • Competitive Binding: Contains membrane preparation, radioligand, and serially diluted concentrations of the test compound (8-hydroxyamoxapine).

• Incubation & Filtration:

  • Incubate all tubes at a controlled temperature (e.g., 25°C) for a sufficient duration (e.g., 60-90 minutes) to reach binding equilibrium.

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/B), which trap the membranes (and bound radioligand) while allowing the unbound radioligand to pass through.

  • Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Data Acquisition & Analysis:

  • Place the filters into scintillation vials with scintillation cocktail.

  • Quantify the radioactivity on each filter using a liquid scintillation counter.

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of 8-hydroxyamoxapine to generate a competition curve.

  • Determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific binding) from the curve using non-linear regression.

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ) , where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

Caption: Workflow for a competitive binding assay.

Protocol 2: In Vivo Microdialysis

Objective: To measure the effect of amoxapine administration on extracellular levels of serotonin and norepinephrine in the brain of a freely moving animal.

Causality: This technique provides direct evidence of the functional consequence of transporter inhibition in a living system. By measuring the increase in neurotransmitter concentrations in the extracellular fluid of a specific brain region (e.g., prefrontal cortex), we can validate the in vitro binding data and assess the compound's ability to engage its target in vivo.

Methodology:

• Surgical Implantation:

  • Anesthetize a rodent (e.g., Sprague-Dawley rat) and place it in a stereotaxic frame.

  • Surgically implant a guide cannula targeting the brain region of interest (e.g., medial prefrontal cortex).

  • Secure the cannula to the skull with dental cement and allow the animal to recover for several days.

• Microdialysis Experiment:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant, low flow rate (e.g., 1.0 µL/min).

  • Allow a stabilization period of 1-2 hours for the animal and the probe.

  • Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes) for at least one hour to establish a stable baseline of neurotransmitter levels.

• Drug Administration and Sampling:

  • Administer amoxapine (e.g., via intraperitoneal injection) at the desired dose.

  • Continue collecting dialysate samples for several hours post-administration to monitor changes in neurotransmitter levels over time.

• Sample Analysis:

  • Analyze the collected dialysate samples for serotonin and norepinephrine content using a highly sensitive analytical method, typically high-performance liquid chromatography with electrochemical detection (HPLC-ED).

  • Quantify the concentration of each neurotransmitter in each sample.

• Data Analysis:

  • Express the post-administration neurotransmitter levels as a percentage of the average baseline concentration.

  • Plot the percent change from baseline over time to visualize the pharmacodynamic effect of the drug.

Conclusion and Future Directions

8-hydroxyamoxapine is not merely a byproduct of amoxapine metabolism; it is a pharmacologically robust entity that is integral to the drug's therapeutic profile. Its characterization as a potent serotonin-norepinephrine reuptake inhibitor, combined with its extended pharmacokinetic half-life, confirms its role as the primary driver of amoxapine's sustained clinical effect. The combination of high affinity for NET, inherited from the parent compound, and a more potent inhibition of SERT, makes 8-hydroxyamoxapine a key contributor to the dual-action mechanism of amoxapine.

While its qualitative properties are well-established, a key area for future research is the definitive quantification of its binding affinities (Kᵢ) across a full panel of CNS receptors and transporters. Such data would allow for more precise structure-activity relationship modeling and could inform the development of future antidepressants with optimized efficacy and side-effect profiles. The experimental frameworks provided herein serve as a validated roadmap for undertaking such crucial investigations.

References

• Singh, H., & Saadabadi, A. (2023). Amoxapine. In StatPearls. StatPearls Publishing. Available from: [Link]

• de la Cruz, M., et al. (2013). Addition of amoxapine improves positive and negative symptoms in a patient with schizophrenia. Case Reports in Psychiatry, 2013, 852905. Available from: [Link]

• Wikipedia. (n.d.). Tricyclic antidepressant. Wikipedia. Available from: [Link]

• Patsnap. (2024). What is the mechanism of Amoxapine?. Patsnap Synapse. Available from: [Link]

• Wei, H. B., & Niu, X. Y. (1990). [Comparison of the affinities of amoxapine and loxapine for various receptors in rat brain and the receptor down-regulation after chronic administration]. Yao Xue Xue Bao, 25(12), 881–885. Available from: [Link]

• Khalil, H., et al. (2024). Metabolic Bioactivation of Antidepressants: Advance and Underlying Hepatotoxicity. Drug Metabolism Reviews. Available from: [Link]

• Nuss, P., et al. (2022). Fifty years of experience with loxapine for the rapid non-coercive tranquilization of acute behavioral disturbances in schizophrenia patients, and beyond. Expert Review of Neurotherapeutics, 22(1), 15-26. Available from: [Link]

• Drugs.com. (2025). Amoxapine: Package Insert / Prescribing Information. Drugs.com. Available from: [Link]

• Wong, J., et al. (2012). The Inhibitory Effect of Amoxapine on Cytochrome P450 Enzyme Activity in Human Liver Microsomes. Journal of Health Science, 58(3), 331-337. Available from: [Link]

• PharmGKB. (n.d.). Annotation of FDA Label for amoxapine and CYP2D6. Clinical Pharmacogenetics Implementation Consortium. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 8-Hydroxyamoxapine. PubChem Compound Database. Available from: [Link]

• Andersen, J., et al. (2011). Interaction of Antidepressants with the Serotonin and Norepinephrine Transporters: MUTATIONAL STUDIES OF THE S1 SUBSTRATE BINDING POCKET. Journal of Biological Chemistry, 286(43), 36936–36945. Available from: [Link]

• Siafis, S., et al. (2018). Antipsychotic Drugs: From Receptor-binding Profiles to Metabolic Side Effects. Current Neuropharmacology, 16(8), 1210–1223. Available from: [Link]

• Wikipedia. (n.d.). 8-Hydroxyamoxapine. Wikipedia. Available from: [Link]

• Ketchum, C., Robinson, C. A., & Scott, J. W. (1983). Analysis of amoxapine, 8-hydroxyamoxapine, and maprotiline by high-pressure liquid chromatography. Therapeutic Drug Monitoring, 5(3), 309–312. Available from: [Link]

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The Toxicity and Safety Profile of 8-Hydroxyamoxapine in Animal Models: Bridging Neuropharmacology and Gastrointestinal Protection

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

8-Hydroxyamoxapine is the primary active metabolite of the tetracyclic antidepressant amoxapine. Historically, its safety profile in animal models has been evaluated through the lens of psychiatric neuropharmacology, where its potent serotonin-norepinephrine reuptake inhibitor (SNRI) activity dictates its central nervous system (CNS) toxicity thresholds. However, recent advancements in microbiome pharmacology have repositioned 8-hydroxyamoxapine as a highly selective bacterial β-glucuronidase (GUS) inhibitor. This whitepaper synthesizes the traditional toxicological data of 8-hydroxyamoxapine with its novel application as a gastrointestinal protectant in chemotherapy animal models, providing actionable protocols and mechanistic insights for drug development professionals.

Pharmacological Profile and Toxicokinetics

Amoxapine undergoes extensive hepatic metabolism via cytochrome P450 enzymes to form two primary active metabolites: 7-hydroxyamoxapine and 8-hydroxyamoxapine[1]. While 7-hydroxyamoxapine is a minor metabolite responsible for dopamine (D2) receptor blockade, 8-hydroxyamoxapine is the major circulating metabolite.

Mechanistic Causality: The pharmacokinetic dominance of 8-hydroxyamoxapine is driven by its exceptionally long biological half-life of approximately 30 hours, compared to the 8-hour half-life of the parent drug[2][3]. Because it accumulates in the serum, 8-hydroxyamoxapine dictates the sustained SNRI activity of the drug[4]. In animal models, understanding this extended half-life is critical; dosing schedules that fail to account for metabolite accumulation inevitably lead to delayed toxicity and skewed LD50 interpretations.

Metabolic pathway of Amoxapine highlighting the divergence of receptor targets and toxicity risks.

Traditional Toxicity Profile in Animal Models

In standard toxicological screening, the safety profile of 8-hydroxyamoxapine is inextricably linked to the parent compound's administration.

Acute CNS and Systemic Toxicity

The acute oral LD50 of amoxapine is established at 313 mg/kg in rats and 122 mg/kg in mice[5]. Toxic manifestations in animal overdose models differ significantly from other tricyclic antidepressants. Instead of predominant cardiotoxicity, the toxicity profile is heavily skewed toward CNS overstimulation[2].

• Seizures and Status Epilepticus: The potent SNRI activity of 8-hydroxyamoxapine lowers the seizure threshold. In murine models, high-dose administration reliably induces grand mal convulsions[2].

• Renal Failure: A unique toxicological hallmark observed in severe overdose models is acute tubular necrosis accompanied by rhabdomyolysis[1]. This renal failure typically develops 2 to 5 days post-exposure, correlating directly with the prolonged clearance time of 8-hydroxyamoxapine[3].

Developmental Toxicity

Reproductive toxicity studies in mice, rats, and rabbits indicate that while amoxapine is not overtly teratogenic, high doses (3 to 10 times the human equivalent dose) result in increased embryotoxicity, intrauterine deaths, and decreased neonatal survival.

Novel Therapeutic Application: Alleviating Chemotherapy Toxicity

A groundbreaking shift in the utility of 8-hydroxyamoxapine has emerged in the mitigation of Irinotecan (CPT-11) induced gastrointestinal toxicity. CPT-11 is a potent chemotherapeutic agent limited by severe diarrhea.

The Microbiome Mechanism: CPT-11 is converted to its active anti-tumor form, SN-38. The liver detoxifies SN-38 via glucuronidation into inactive SN-38G, which is excreted into the intestines. However, bacterial β-glucuronidase (GUS) enzymes in the gut microbiome cleave the glucuronide moiety, reactivating SN-38 in the intestinal lumen and causing severe mucosal damage[6].

8-Hydroxyamoxapine as a GUS Inhibitor: In vitro and in silico models have identified 8-hydroxyamoxapine as a highly potent inhibitor of bacterial GUS, exhibiting an IC50 of 100 ± 1 nM[6].

• Selectivity (The Safety Anchor): Crucially, 8-hydroxyamoxapine exhibits a >100-fold selectivity for bacterial GUS over mammalian GUS[6]. This ensures that systemic hepatic glucuronidation (a vital mammalian detoxification pathway) is not impaired, localizing the pharmacological intervention entirely to the gut microbiome.

• In Vivo Efficacy: In tumor-bearing mouse models, low-dose oral administration (1-5 mg/kg/day) of amoxapine/8-hydroxyamoxapine significantly suppressed CPT-11-induced diarrhea and improved survival rates without altering the anti-tumor efficacy of CPT-11[6].

Mechanism of CPT-11 toxicity alleviation via targeted bacterial GUS inhibition by 8-hydroxyamoxapine.

Experimental Protocols

To ensure self-validating and reproducible results, the following methodologies outline the exact parameters required to evaluate 8-hydroxyamoxapine in animal models.

Protocol A: Pharmacokinetic Profiling and Acute Toxicity Assessment

Rationale: Standard colorimetric assays cannot distinguish amoxapine from its active metabolites. LC-MS/MS is required to isolate the 30-hour clearance curve of 8-hydroxyamoxapine.

• Subject Preparation: Fast adult male Wistar rats (200-250g) for 12 hours prior to dosing to standardize gastrointestinal absorption.

• Dosing: Administer amoxapine via oral gavage at varying doses (10, 50, and 150 mg/kg) suspended in 0.5% methylcellulose.

• Sampling: Collect 200 µL blood samples via the tail vein at 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours post-dose. Causality: The 72-hour window is mandatory to capture the terminal elimination phase of 8-hydroxyamoxapine.

• Analysis: Extract plasma using solid-phase extraction (SPE). Quantify 8-hydroxyamoxapine using LC-MS/MS (positive electrospray ionization mode) against a deuterated internal standard.

• Toxicity Monitoring: Monitor continuously for 6 hours post-dose for CNS hyperreactivity, tremors, and clonic-tonic seizures. Assess renal function (BUN/Creatinine) at 48 and 72 hours to screen for acute tubular necrosis.

Protocol B: In Vivo Evaluation for CPT-11 Toxicity Alleviation

Rationale: Tumor-bearing mice must be used instead of healthy mice. If 8-hydroxyamoxapine inadvertently inhibits mammalian GUS or alters systemic CPT-11 metabolism, tumor volume will increase. This model validates both safety (diarrhea reduction) and non-interference (tumor suppression).

• Tumor Inoculation: Inject 5 × 10^6 HCT116 human colon cancer cells subcutaneously into the right flank of athymic nude mice. Wait until tumor volume reaches ~150 mm³.

• Treatment Regimen: Divide mice into three cohorts (n=10):

  • Control: Intraperitoneal (IP) Saline + Oral Vehicle.

  • CPT-11 Only: IP CPT-11 (50 mg/kg/day) + Oral Vehicle.

  • Combination: IP CPT-11 (50 mg/kg/day) + Oral 8-hydroxyamoxapine (5 mg/kg/day).

• Administration Timing: Administer oral 8-hydroxyamoxapine 30 minutes prior to IP CPT-11 injection to ensure peak gut concentration during biliary excretion of SN-38G.

• Monitoring: Grade diarrhea daily using a standard 0-3 scale (0=normal, 3=severe watery). Measure tumor volume using digital calipers every 48 hours.

• Endpoint Histology: Euthanize at day 14. Excise the ileum and colon, stain with H&E, and quantify mucosal villi destruction and crypt ablation.

Quantitative Data Summaries

Table 1: Pharmacokinetic & Toxicity Parameters in Animal Models

Parameter	Value / Observation	Subject / Model	Causality / Clinical Relevance
Half-Life (t1/2)	~30 Hours	Human / Mammalian	Prolonged half-life leads to metabolite accumulation; dictates dosing frequency[3].
Oral LD50	313 mg/kg	Rat	Baseline for acute systemic toxicity[5].
Oral LD50	122 mg/kg	Mouse	Higher sensitivity in murine models requires careful dose titration[5].
Primary CNS Toxicity	Seizures / Status Epilepticus	Murine Overdose	Driven by potent SNRI activity lowering the seizure threshold[2].
Primary Systemic Toxicity	Acute Tubular Necrosis	Murine Overdose	Delayed onset (2-5 days) linked to prolonged clearance of the metabolite[1].

Table 2: In Vitro and In Vivo Efficacy Metrics for GUS Inhibition

Metric	8-Hydroxyamoxapine Value	Target	Implication for Safety Profile
In Vitro IC50	100 ± 1 nM	E. coli GUS	Highly potent inhibition of the bacterial enzyme responsible for CPT-11 toxicity[6].
Mammalian IC50	>100 µM	Mammalian GUS	>100-fold selectivity ensures systemic detoxification pathways remain unaffected[6].
In Vivo Effective Dose	1 - 5 mg/kg/day	Mouse (Oral)	Achieves gastrointestinal protection at doses far below the neurotoxic LD50 threshold[6].

References

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Protocols & Analytical Methods

Advanced LC-MS/MS Quantification of 8-Hydroxyamoxapine in Human Plasma: Resolving Positional Isomers and Matrix Effects

Here is a comprehensive, scientifically grounded application note and protocol for the LC-MS/MS quantification of 8-hydroxyamoxapine in human plasma.

Introduction & Clinical Significance

Amoxapine is a tricyclic antidepressant of the dibenzoxazepine class. In vivo, amoxapine undergoes extensive hepatic metabolism—primarily mediated by cytochrome P450 enzymes (e.g., CYP2D6)—to form two hydroxylated active metabolites: 7-hydroxyamoxapine and 8-hydroxyamoxapine [1]. While the parent drug has a relatively short half-life of ~8 hours, 8-hydroxyamoxapine exhibits a prolonged biological half-life of approximately 30 hours. This extended circulation significantly contributes to the sustained therapeutic efficacy and potential neurotoxicity of the drug regimen [2].

Therapeutic drug monitoring (TDM) of 8-hydroxyamoxapine is essential for optimizing dosing. However, its quantification presents two major analytical hurdles:

• Isobaric Interference: 7-hydroxyamoxapine and 8-hydroxyamoxapine are positional isomers with identical molecular weights ( [M+H]+ m/z 330.1) and highly similar fragmentation patterns. Mass spectrometry alone cannot distinguish them; baseline chromatographic separation is mandatory [1].

• Ion Suppression: Plasma phospholipids can severely suppress the ionization of late-eluting hydrophobic basic drugs in the electrospray ionization (ESI) source.

This protocol details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow utilizing Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) and Biphenyl stationary phase chromatography to overcome these challenges.

Metabolic conversion of loxapine to amoxapine and its hydroxylated positional isomers.

Experimental Protocol: Sample Preparation

The Causality Behind the Extraction Choice: Protein precipitation (PPT) often leaves residual phospholipids that cause unpredictable matrix effects. Because 8-hydroxyamoxapine contains a basic piperazine ring (pKa ~8.0), it is positively charged under acidic conditions. By using a Mixed-Mode Cation Exchange (MCX) SPE cartridge, we trap the protonated analyte via strong ionic interactions. This allows for an aggressive 100% methanol wash step, completely stripping away neutral lipids and phospholipids before eluting the analyte with a basic organic solvent.

Step-by-Step SPE Workflow:

• Pretreatment: Aliquot 100 µL of human plasma into a microcentrifuge tube. Add 10 µL of Internal Standard (Amoxapine-d8, 100 ng/mL) and 100 µL of 2% phosphoric acid ( H3​PO4​ ). Vortex for 30 seconds. Rationale: The acid disrupts protein binding and ensures complete protonation of the piperazine nitrogen.

• Conditioning: Condition the MCX SPE plate (30 mg/well) with 1.0 mL of LC-MS grade Methanol, followed by 1.0 mL of LC-MS grade Water.

• Loading: Load the pretreated plasma sample onto the cartridge. Apply a low vacuum (approx. 2-3 inHg) to allow dropwise percolation.

• Washing:

  • Wash 1: 1.0 mL of 0.1% Formic acid in water (Removes water-soluble endogenous salts).

  • Wash 2: 1.0 mL of 100% Methanol (Removes neutral lipids and phospholipids).

• Elution: Elute the analytes into a clean collection plate using 1.0 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Rationale: The high pH neutralizes the basic amine, breaking the ionic interaction with the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (90:10 Water:Acetonitrile with 0.1% Formic Acid).

Step-by-step Mixed-Mode Cation Exchange (MCX) SPE workflow for plasma extraction.

LC-MS/MS Analytical Conditions

The Causality Behind the Chromatography: Standard C18 columns frequently fail to separate the 7-hydroxy and 8-hydroxy positional isomers. We utilize a Biphenyl core-shell column (e.g., Kinetex Biphenyl, 2.6 µm, 50 x 2.1 mm). The biphenyl stationary phase provides enhanced π−π polarizability and steric selectivity, exploiting the slight differences in the electron density of the substituted aromatic rings of the two isomers to achieve baseline resolution.

Table 1: Gradient Elution Profile | Time (min) | Flow Rate (mL/min) | % Mobile Phase A (0.1% FA in H2​O ) | % Mobile Phase B (0.1% FA in ACN) | | :--- | :--- | :--- | :--- | | 0.0 | 0.4 | 90 | 10 | | 0.5 | 0.4 | 90 | 10 | | 3.0 | 0.4 | 40 | 60 | | 4.0 | 0.4 | 10 | 90 | | 5.0 | 0.4 | 10 | 90 | | 5.1 | 0.4 | 90 | 10 | | 7.0 | 0.4 | 90 | 10 |

Table 2: MRM Transitions and MS Parameters (ESI+) Note: The primary quantifier transition corresponds to the characteristic cleavage of the piperazine ring, while the qualifier represents the fragmented dibenzoxazepine core [3].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
8-Hydroxyamoxapine	330.1	287.1	50	24	Quantifier
8-Hydroxyamoxapine	330.1	209.1	50	38	Qualifier

| Amoxapine-d8 (IS) | 322.1 | 279.1 | 50 | 24 | Internal Standard |

Method Validation & Self-Validating System

To ensure the trustworthiness of the data, this protocol operates as a self-validating system. The following criteria must be met during each batch run to confirm analytical integrity:

• Isomeric Resolution Check: A neat standard injection must demonstrate a chromatographic resolution ( Rs​ ) > 1.5 between 7-hydroxyamoxapine and 8-hydroxyamoxapine. Failure to resolve these peaks will artificially inflate the 8-hydroxyamoxapine quantification.

• Matrix Factor (MF) Verification: Post-column infusion of 8-hydroxyamoxapine during a blank plasma extract injection must show <15% baseline perturbation at the analyte's retention time, confirming the absence of phospholipid-induced ion suppression.

Table 3: Method Validation Parameters (Summary) | Parameter | 8-Hydroxyamoxapine Data | Acceptance Standard (FDA/EMA) | | :--- | :--- | :--- | | Linear Range | 2.0 – 1000 ng/mL | R2 > 0.995 | | LLOQ | 2.0 ng/mL | S/N > 10, Precision ≤ 20% | | Intra-day Precision (CV%) | 3.4% – 8.1% | ≤ 15% (≤ 20% at LLOQ) | | Inter-day Accuracy (% Bias) | -4.2% to +5.5% | ± 15% (± 20% at LLOQ) | | Extraction Recovery | > 88% | Consistent across QC levels | | Matrix Effect (IS normalized) | 94% – 102% | CV ≤ 15% between 6 distinct lots |

References

• Wong, Y. C., Wo, S. K., & Zuo, Z. (2012). Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 58, 83-93. URL:[Link]

• Pawar, S. D., et al. (2023). Amoxapine-Loaded Solid Lipid Nanoparticles with Superior Preclinical Pharmacokinetics for Better Brain Delivery: LC-MS/MS and GC-MS Analysis. ACS Omega, 8(16), 14458–14470. URL:[Link]

• National Center for Advancing Translational Sciences (NCATS). Amoxapine - Inxight Drugs. URL:[Link]

Application Note: Robust Solid-Phase Extraction of 8-Hydroxyamoxapine from Human Serum Using Mixed-Mode Cation Exchange for LC-MS/MS Analysis

Introduction

Amoxapine is a tetracyclic antidepressant used in the treatment of major depressive disorder. Its primary active metabolite, 8-hydroxyamoxapine, is pharmacologically significant, contributing substantially to the parent drug's overall therapeutic and pharmacological profile.[1][2] In fact, serum levels of 8-hydroxyamoxapine are often markedly higher than those of the parent drug itself, making it a critical analyte for therapeutic drug monitoring (TDM) and pharmacokinetic (PK) studies.[3]

The quantitative analysis of 8-hydroxyamoxapine in human serum presents a significant bioanalytical challenge. Serum is a complex biological matrix containing high concentrations of proteins, phospholipids, salts, and other endogenous components that can interfere with analysis, primarily through a phenomenon known as the matrix effect, which can suppress or enhance the analyte signal in mass spectrometry.[4][5] Therefore, a highly selective and efficient sample preparation technique is paramount to ensure accurate and reproducible results.

This application note details a robust protocol for the extraction of 8-hydroxyamoxapine from human serum using mixed-mode solid-phase extraction (SPE). This advanced SPE methodology leverages a dual retention mechanism—reversed-phase and cation exchange—to achieve superior sample cleanup and analyte enrichment compared to single-mechanism techniques.[6][7] The resulting extract is exceptionally clean and suitable for sensitive and selective quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analyte Physicochemical Properties and Extraction Strategy

The molecular structure of 8-hydroxyamoxapine is the foundation of this extraction strategy. Its key features dictate its interaction with the SPE sorbent.

Property	Value	Source
Molecular Formula	C₁₇H₁₆ClN₃O₂	[8][9]
Molecular Weight	329.78 g/mol	[9][10]
Key Functional Groups	- Dibenzoxazepine Core (Hydrophobic) - Piperazinyl Group (Basic, pKa ~7.6) - Phenolic Hydroxyl Group (Polar)	[9][11]
Form in Acidic pH	Positively charged (protonated piperazinyl nitrogen)

The strategy is to exploit both the hydrophobic nature of the tetracyclic core and the basicity of the piperazinyl group. A mixed-mode cation exchange (MCX) sorbent, which contains both hydrophobic polymeric chains and negatively charged functional groups (e.g., sulfonic acid), is ideal.

The Principle of Mixed-Mode Cation Exchange SPE:

• Retention: At an acidic pH (e.g., pH < 6), the piperazinyl group of 8-hydroxyamoxapine is protonated, carrying a positive charge. This allows for strong electrostatic binding to the negatively charged cation exchange groups on the SPE sorbent. Simultaneously, the hydrophobic dibenzoxazepine core is retained by van der Waals forces on the polymer backbone of the sorbent.[6] This dual retention provides exceptional selectivity.

• Selective Washing: Interferences can be selectively removed. A wash with an acidic solution removes neutral and acidic compounds. A subsequent wash with an organic solvent like methanol removes non-polar and weakly-bound basic interferences.

• Elution: The analyte is eluted using an organic solvent containing a base (e.g., ammonium hydroxide). The base neutralizes the charge on the piperazinyl group, disrupting the electrostatic interaction, while the organic solvent disrupts the hydrophobic interaction, leading to a highly efficient and selective elution.[6][7]

Experimental Protocol

This protocol is designed for the extraction of 8-hydroxyamoxapine from human serum for subsequent LC-MS/MS analysis.

Materials and Reagents

• SPE Device: Mixed-Mode Strong Cation Exchange (MCX) SPE Cartridges (e.g., 30 mg, 1 mL)

• Reference Standards: 8-Hydroxyamoxapine, 8-Hydroxyamoxapine-d4 (or other suitable internal standard)

• Reagents: Methanol (HPLC Grade), Acetonitrile (HPLC Grade), Formic Acid, Ammonium Hydroxide, Phosphoric Acid, Deionized Water

• Equipment: SPE Vacuum Manifold, Nitrogen Evaporator, Centrifuge, Vortex Mixer, Calibrated Pipettes

Detailed Step-by-Step Protocol

Step 1: Sample Pre-treatment

• Rationale: This step lyses cells, precipitates proteins, and ensures the analyte is in its protonated (positively charged) state for optimal binding to the SPE sorbent. Dilution reduces the viscosity of the sample for consistent flow.[12]

• Procedure:

  • Pipette 200 µL of human serum into a microcentrifuge tube.

  • Add internal standard (e.g., 10 µL of 1 µg/mL 8-hydroxyamoxapine-d4).

  • Add 200 µL of 4% phosphoric acid in water.

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 5 minutes to pellet precipitated proteins.

  • Use the supernatant for the loading step.

Step 2: SPE Cartridge Conditioning

• Rationale: Wets the sorbent and activates the functional groups for interaction with the analyte.

• Procedure:

  • Place SPE cartridges on the vacuum manifold.

  • Pass 1 mL of Methanol through the cartridge. Do not let the sorbent go dry.

Step 3: SPE Cartridge Equilibration

• Rationale: Prepares the sorbent with a solution that mimics the pH and polarity of the prepared sample, ensuring consistent retention.

• Procedure:

  • Pass 1 mL of deionized water through the cartridge.

  • Pass 1 mL of 2% phosphoric acid in water. Do not let the sorbent go dry.

Step 4: Sample Loading

• Rationale: The analyte and internal standard are retained on the sorbent via dual retention mechanisms.

• Procedure:

  • Load the entire supernatant from Step 1 onto the conditioned and equilibrated SPE cartridge.

  • Apply a slow, steady flow rate (approx. 1-2 drops/second) using light vacuum.

Step 5: Wash Steps for Interference Removal

• Rationale: These steps are critical for removing endogenous matrix components to ensure a clean final extract.

• Procedure:

  • Wash 1 (Aqueous/Acidic): Add 1 mL of 2% formic acid in water. This removes highly polar, unretained interferences like salts, as well as acidic and neutral compounds.

  • Wash 2 (Organic): Add 1 mL of Methanol. This removes hydrophobically-bound interferences that are not basic, such as lipids and phospholipids.

Step 6: Analyte Elution

• Rationale: The basic elution solvent neutralizes the charge on the analyte, disrupting the primary ion-exchange retention mechanism and allowing it to be eluted in a small volume of organic solvent.[6]

• Procedure:

  • Place a clean collection tube inside the manifold.

  • Add 1 mL of 5% Ammonium Hydroxide in Methanol to the cartridge.

  • Allow the solvent to soak for 1 minute before applying a slow vacuum to elute the analyte.

Step 7: Post-Elution Processing

• Rationale: The eluate is evaporated to remove the basic solvent and then reconstituted in a smaller volume of a solvent compatible with the LC mobile phase, thereby concentrating the analyte and ensuring good chromatography.

• Procedure:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

SPE Workflow Diagram

Caption: Workflow for SPE of 8-hydroxyamoxapine from serum.

Suggested Analytical Method & Expected Performance

The clean extract from this protocol is ideal for LC-MS/MS analysis. Below are suggested starting conditions.

Parameter	Specification
LC Column	C18 or Phenyl-Hexyl (e.g., 100 x 2.1 mm, < 3 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS Ionization	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	To be optimized: e.g., 8-hydroxyamoxapine (330.1 -> 287.1), IS (334.1 -> 291.1)

Expected Performance Characteristics: High-quality bioanalytical methods are validated for several key parameters.[13] Using this mixed-mode SPE protocol, the following performance targets are achievable:

Parameter	Target Value	Description
Extraction Recovery	> 90%	The percentage of analyte recovered from the sample after the extraction process.
Matrix Effect	< 15% CV	The effect of co-eluting matrix components on the ionization of the analyte.[14]
Process Efficiency	> 80%	The combined effect of extraction recovery and matrix effects.
LLOQ	< 1 ng/mL	The lowest concentration on the standard curve that can be quantified with acceptable precision and accuracy.[15]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Recovery	- Sorbent dried out before sample loading.- Incomplete elution.- Incorrect pH for loading or elution.	- Ensure sorbent remains wet during conditioning/equilibration.- Allow elution solvent to soak for 1-2 minutes before elution.- Verify pH of all buffers and pre-treatment solution.
High Variability (RSD)	- Inconsistent flow rate during loading.- Incomplete protein precipitation.- Inconsistent vacuum application.	- Use a positive pressure manifold for better flow control.- Ensure thorough vortexing during pre-treatment.- Maintain consistent vacuum pressure across all samples.
High Matrix Effect / Dirty Extract	- Inadequate washing.- Sample breakthrough during loading.	- Ensure wash steps are not skipped and correct volumes are used.- Load sample at a slow, controlled rate (1-2 drops/sec).- Consider a second wash step with a different organic solvent (e.g., 5% Methanol in water).[14]

References

• Tasset JJ, Hassan FM. Liquid-chromatographic determination of amoxapine and 8-hydroxyamoxapine in human serum. Clin Chem. 1982 Oct;28(10):2154-7. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 43656, 8-Hydroxyamoxapine. Available from: [Link]

• Koike M, Sugawara K, Iwai M, et al. Determination of amoxapine and its metabolites in human serum by high-performance liquid chromatography. Neuropharmacology. 1985 Dec;24(12):1253-6. Available from: [Link]

• Waters Corporation. Analysis of Tricyclic Antidepressants in Human Urine Using UltraPerformance Convergence Chromatography (UPC2). Available from: [Link]

• Biemer JJ. Concurrent High-Performance Liquid Chromatographic Measurement of Loxapine and Amoxapine and of Their Hydroxylated Metabolites in Plasma. ResearchGate. Available from: [Link]

• Adedoja, A., et al. Simultaneous Detection of Tricyclic Antidepressants using Higher Performance Liquid Chromatography. International Journal of Pure and Applied Biosciences. 2016. Available from: [Link]

• Midha KK, Hubbard JW, McKay G, Rawson MJ, Hsia D. The role of metabolites in a bioequivalence study II: amoxapine, 7-hydroxyamoxapine, and 8-hydroxyamoxapine. Int J Clin Pharmacol Ther. 1999 Sep;37(9):428-38. Available from: [Link]

• Wikipedia. 8-Hydroxyamoxapine. Available from: [Link]

• Wong SH, Waugh SW. Determination of the antidepressants maprotiline and amoxapine, and their metabolites, in plasma by liquid chromatography. Clin Chem. 1983 Feb;29(2):314-8. Available from: [Link]

• Goudarzi, N., et al. Determination of tricyclic antidepressants in human urine samples by the three-step sample pretreatment followed by HPLC-UV analysis. DARU Journal of Pharmaceutical Sciences. 2019. Available from: [Link]

• Nakashima, A., et al. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. Molecules. 2024. Available from: [Link]

• Waters Corporation. A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). Available from: [Link]

• Phenomenex. LC-MS/MS-based Quantification of 47 Therapeutic Drug Monitoring Compounds in Serum. Available from: [Link]

• Gilson. Automation of Solid Phase Extraction (SPE) Multi-method for GC/MS Analysis of Drugs of Abuse in Human Serum. Available from: [Link]

• Kumar, P., et al. Bioanalytical Method Validation and Its Pharmaceutical Application- A Review. Journal of Bioequivalence & Bioavailability. 2014. Available from: [Link]

• Heliyon. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique. Available from: [Link]

• Scarpitti, G., et al. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. Molecules. 2024. Available from: [Link]

• Janeva, M., et al. Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. Pharmaceuticals. 2023. Available from: [Link]

• ResearchGate. Solid phase extraction to isolate serum/plasma metabolites from proteins (or vice versa)? Available from: [Link]

• Nakashima, T., et al. Evaluation of toxicokinetic interactions mediated by plasma protein binding during amoxapine intoxication. Journal of Toxicological Sciences. 2023. Available from: [Link]

• Wang, L., et al. Old Drug New Use—Amoxapine and Its Metabolites as Potent Bacterial β-Glucuronidase Inhibitors for Alleviating Cancer Drug Toxicity. ResearchGate. 2014. Available from: [Link]

• MacNeill, R. Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. Bioanalysis. 2016. Available from: [Link]

• Shibukawa, A., et al. Application of High-Performance Frontal Analysis to Enantioselective Studies on Drug - Plasma Protein Binding. Journal of Health Science. 2001. Available from: [Link]

• Shargel, L., et al. Applied Biopharmaceutics & Pharmacokinetics, 7e. Chapter 10: Protein Binding. Available from: [Link]

• Alqahtani, S. Protein Binding in Translational Antimicrobial Development-Focus on Interspecies Differences. Antibiotics. 2022. Available from: [Link]

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Application Note: In Vitro Assay Development and Pharmacological Profiling of 8-Hydroxyamoxapine

Target Audience: Assay Development Scientists, Pharmacologists, and Oncology Supportive Care Researchers Document Type: Technical Application Note & Validated Protocols

Executive Summary

8-Hydroxyamoxapine is the primary active, long-acting metabolite of the tetracyclic antidepressant amoxapine[1]. Historically characterized in central nervous system (CNS) drug development, it functions as a potent serotonin-norepinephrine reuptake inhibitor (SNRI) while simultaneously antagonizing dopamine D2 and serotonin 5-HT2A receptors[1][2].

Recently, high-throughput screening has unveiled a secondary, highly valuable pharmacological role for 8-hydroxyamoxapine: it is a potent, selective inhibitor of bacterial β-glucuronidase (GUS)[3]. This discovery positions the compound as a critical candidate for drug repurposing in oncology, specifically to prevent irinotecan (CPT-11)-induced severe diarrhea by blocking the bacterial conversion of the inactive metabolite SN-38G back into the toxic SN-38 within the gastrointestinal tract[3].

This application note provides comprehensive, self-validating in vitro methodologies to evaluate 8-hydroxyamoxapine across both its CNS receptor/transporter modalities and its microbiome-targeted enzymatic inhibition pathways.

Quantitative Pharmacological Profile

To establish assay windows and baseline expectations, the following table summarizes the established in vitro binding affinities and inhibitory concentrations for 8-hydroxyamoxapine across its primary targets.

Target Class	Specific Target	Assay Modality	Potency (IC₅₀ / Kᵢ)	Mechanistic Significance
Transporter	Serotonin Transporter (SERT)	Radioligand Binding	Kᵢ < 58 nM*	Drives primary antidepressant efficacy; stronger SERT inhibition than parent drug[1].
Receptor	Dopamine D2 Receptor	Radioreceptor Assay	IC₅₀ = 250 ± 37 nM	Contributes to neuroleptic properties and extrapyramidal side effect (EPS) risk[4].
Enzyme	Bacterial GUS (E. coli)	Purified Enzyme Assay	IC₅₀ = 1,991 ± 275 nM	Directly inhibits enzymatic cleavage of SN-38G in the gut[3].
Enzyme	Bacterial GUS (E. coli)	Live Cell-Based Assay	IC₅₀ = 100 ± 1 nM	Demonstrates high membrane permeability and target engagement in intact bacteria[3].
Enzyme	Mammalian GUS (Human/Bovine)	Purified Enzyme Assay	IC₅₀ > 100 μM	>100-fold selectivity ensures no interference with normal mammalian metabolism[3].

*Note: Value extrapolated relative to parent compound amoxapine (SERT Kᵢ = 58 nM), as 8-hydroxyamoxapine exhibits more pronounced serotonin reuptake inhibition[1].

Mechanistic Workflow & Assay Logic

Fig 1. Dual-pathway in vitro assay workflow for profiling 8-hydroxyamoxapine.

Experimental Protocols

Protocol A: Radioligand Competitive Binding Assay (Dopamine D2 Receptor)

Experimental Design Rationale (Causality): To quantify the neuroleptic potential of 8-hydroxyamoxapine, we utilize a competitive radioligand binding assay[4]. We use [³H]spiperone as the high-affinity radioligand because it selectively binds D2 receptors. By titrating 8-hydroxyamoxapine against a fixed concentration of [³H]spiperone, we can calculate the IC₅₀.

Self-Validating System: This assay relies on a strict Total Binding (TB) vs. Non-Specific Binding (NSB) control matrix. NSB is defined by adding a saturating concentration (10 μM) of haloperidol. If the signal window (TB minus NSB) falls below a Z'-factor of 0.5, the assay invalidates itself, indicating membrane degradation or radioligand decay.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize striatal tissue (or D2-transfected CHO cells) in ice-cold 50 mM Tris-HCl buffer (pH 7.4) containing 120 mM NaCl and 5 mM KCl. Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the pellet in assay buffer to a final protein concentration of 50 μ g/well .

• Compound Preparation: Dissolve 8-hydroxyamoxapine in 100% DMSO to create a 10 mM stock. Perform 3-fold serial dilutions in assay buffer. Critical: Maintain final DMSO concentration at ≤1% in all wells to prevent solvent-induced membrane fluidization.

• Assay Assembly (96-well plate):

  • Total Binding Wells: 50 μL buffer + 50 μL[³H]spiperone (final conc. 0.5 nM) + 100 μL membrane suspension.

  • Non-Specific Binding Wells: 50 μL haloperidol (final conc. 10 μM) + 50 μL [³H]spiperone + 100 μL membrane suspension.

  • Test Wells: 50 μL 8-hydroxyamoxapine (varying concentrations) + 50 μL [³H]spiperone + 100 μL membrane suspension.

• Incubation: Seal the plate and incubate at 25°C for 60 minutes to reach equilibrium binding.

• Harvesting: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific radioligand adherence). Wash filters 3x with 1 mL ice-cold Tris-HCl buffer.

• Quantification: Dry the filters, add scintillation cocktail, and count radioactivity (CPM) using a microplate scintillation counter.

Protocol B: Bacterial β-Glucuronidase (GUS) Inhibition Assay

Experimental Design Rationale (Causality): To evaluate 8-hydroxyamoxapine as an oncology supportive care agent, we must measure its ability to inhibit bacterial GUS. We utilize p-nitrophenyl-β-D-glucuronide (PNPG) as the substrate. When GUS cleaves PNPG, it releases p-nitrophenol, which turns yellow under alkaline conditions and can be quantified spectrophotometrically at 405 nm.

Self-Validating System: The assay utilizes an orthogonal counter-screen. Because the goal is to inhibit microbiome GUS without disrupting human GUS (which is necessary for normal cellular waste clearance), the protocol mandates running the exact same compound titration against purified Mammalian GUS (e.g., bovine liver GUS). A valid therapeutic window is confirmed only if the bacterial GUS IC₅₀ is in the nanomolar/low micromolar range, while the mammalian GUS IC₅₀ remains >100 μM[3].

Step-by-Step Methodology:

• Enzyme Preparation: Reconstitute purified E. coli GUS enzyme (Sigma-Aldrich) in assay buffer (50 mM HEPES, pH 7.4). Prepare a parallel stock of Bovine Liver GUS for the counter-screen.

• Compound Titration: Dilute 8-hydroxyamoxapine stock (in DMSO) into assay buffer to yield final well concentrations ranging from 0.1 nM to 100 μM.

• Pre-Incubation: In a clear-bottom 96-well microplate, combine 10 μL of 8-hydroxyamoxapine dilution with 40 μL of GUS enzyme (final concentration ~1 nM). Incubate at 37°C for 15 minutes to allow for orthosteric binding[3].

• Reaction Initiation: Add 50 μL of PNPG substrate (final concentration 1 mM) to all wells.

• Incubation: Incubate the plate at 37°C for exactly 30 minutes.

• Termination & Readout: Stop the reaction by adding 100 μL of 0.2 M Na₂CO₃ (alkaline stop solution) to each well. This shifts the pH, halting enzyme activity and maximizing the absorbance of the cleaved p-nitrophenol product.

• Quantification: Read the absorbance at 405 nm using a microplate reader.

• Data Analysis: Normalize the data against vehicle control (100% activity) and enzyme-free blanks (0% activity). Use non-linear regression (four-parameter logistic equation) to calculate the IC₅₀.

References

• Old drug new use - Amoxapine and its metabolites as potent bacterial β-glucuronidase inhibitors for alleviating cancer drug toxicity. nih.gov. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHh14rnScf0WhX69szlth1Mywaco16YvJ4p7wnj_7A7c_4SgTNgLAn74cjJ7eEaBO2MyDU4TKCctTN0Zi6bp_RJM7HoNrnjN4d6C1mFPk-NcSyNwigAJIKO-pdTLs8eeUI2JdNXawOCEPWBj4s=]
• 8-Hydroxyamoxapine - Wikipedia. wikipedia.org. URL:[https://vertexaisearch.cloud.google.
• Receptor Pharmacology of Neuroleptics: Relation to Clinical Effects. psychiatrist.com. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFiEIJMsAUnBjV9CGCUbVW8yhHb0rKfambSk_ky1_rgWEq1c89zE1tEvkhr1v6PGCV47k3-_4rZIMMMR-Em5307vayGTrOLC948fmuQCBJ3RcRQ3j7fFpOUaAeo0bQec0rbOfvJfaBN8Plq4jiV8SHMAzD-46jwvGIMXkcKbbkmI_i1yQbFAN0VFmTVFU9ZDm39bjbw5NlpblUA5a3oafTKxr8M]
• Amoxapine: neuroleptic as well as antidepressant? psychiatryonline.org. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFBNKdT0tQtivuQI3aabKv6Rr3GKpW-Q_R_C5Bs6ZyBit5-pB1cpcRZPP-sEzUYpRTh2uhsNMBQuXP24ZVc0fuF3Siy8gUx72mVtRZCRWQlx7F8eb6yCvSJKzjiQi9V3R7R5YacDLj7OhfO9D1AohMArSjidGb6yklYEFiWTl86BQ4-EAI=]

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Application Note: Mass Spectrometry Fragmentation and Bioanalytical Protocol for 8-Hydroxyamoxapine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the mass spectrometric behavior of 8-hydroxyamoxapine, the primary active metabolite of the antidepressant amoxapine. A thorough understanding of its fragmentation pattern is crucial for the development of robust and specific bioanalytical methods for pharmacokinetic studies, therapeutic drug monitoring, and forensic analysis. This application note elucidates the characteristic fragmentation pathway of 8-hydroxyamoxapine under positive mode electrospray ionization (ESI) and provides a comprehensive, field-proven Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for its quantification in biological matrices.

Introduction: The Significance of 8-Hydroxyamoxapine

8-Hydroxyamoxapine is a pharmacologically active metabolite of amoxapine, a dibenzoxazepine tricyclic antidepressant.[1] It is formed in the liver and contributes significantly to the overall therapeutic effect of the parent drug. Monitoring the levels of both amoxapine and 8-hydroxyamoxapine is critical for optimizing patient dosage, ensuring therapeutic efficacy, and preventing potential toxicity.[2] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for the sensitive and selective quantification of these compounds in complex biological fluids such as plasma and serum.[3][4] A deep understanding of the fragmentation pattern of 8-hydroxyamoxapine is paramount for developing highly specific and reliable multiple reaction monitoring (MRM) assays.

Chemical and Physical Properties

Property	Value	Source
Chemical Formula	C17H16ClN3O2	PubChem[5]
Molar Mass	329.78 g/mol	Wikipedia[1]
IUPAC Name	2-chloro-11-(piperazin-1-yl)dibenzo[b,f][2][6]oxazepin-8-ol	PubChem[5]
CAS Number	61443-78-5	PubChem[5]

Mass Spectrometry: Ionization and Fragmentation Analysis

Under typical electrospray ionization (ESI) conditions in the positive ion mode, 8-hydroxyamoxapine readily forms a protonated molecule [M+H]+ at an m/z of 330.1. Collision-induced dissociation (CID) of this precursor ion yields a characteristic fragmentation pattern dominated by cleavages within the piperazine ring and the dibenzoxazepine core.

Proposed Fragmentation Pathway

The fragmentation of the protonated 8-hydroxyamoxapine molecule is initiated by the protonation of one of the nitrogen atoms in the piperazine ring, which is the most basic site. The subsequent CID leads to the formation of several key product ions. The fragmentation pathway is visualized in the diagram below, followed by a detailed explanation of the formation of the major fragments.

Caption: Proposed fragmentation pathway of protonated 8-hydroxyamoxapine.

Explanation of Key Fragment Ions:

The fragmentation of dibenzoxazepine compounds often involves the cleavage of the seven-membered ring and the attached side chains. For 8-hydroxyamoxapine, the piperazine moiety is the primary site of initial fragmentation.

• m/z 287.1: This prominent fragment is proposed to be formed by the loss of a C2H4N radical from the piperazine ring. This is a common fragmentation pathway for piperazine-containing compounds, involving the cleavage of the C-N bonds within the ring.[7]

• m/z 244.1: Subsequent fragmentation of the m/z 287.1 ion can lead to the formation of the m/z 244.1 ion through the loss of a C2H3N moiety, representing a further breakdown of the remaining piperazine ring structure.

• m/z 209.1: The formation of this ion from the m/z 287.1 precursor likely involves the loss of the chlorine atom from the dibenzoxazepine core.

Bioanalytical Protocol: LC-MS/MS Quantification of 8-Hydroxyamoxapine in Human Plasma

This protocol provides a robust and reliable method for the quantification of 8-hydroxyamoxapine in human plasma, suitable for therapeutic drug monitoring and pharmacokinetic studies. The trustworthiness of this protocol is ensured by the inclusion of an internal standard and adherence to established bioanalytical method validation guidelines.[5][8]

Materials and Reagents

• 8-Hydroxyamoxapine reference standard

• Amoxapine-d8 (or other suitable stable isotope-labeled internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and effective method for extracting tricyclic antidepressants and their metabolites from plasma samples.[2][6]

• To 100 µL of plasma sample, add 20 µL of the internal standard working solution (e.g., 100 ng/mL of Amoxapine-d8 in methanol).

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Caption: Workflow for plasma sample preparation.

Liquid Chromatography Conditions

Parameter	Condition
Column	C18 reverse-phase (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	20% B to 80% B over 5 minutes, followed by re-equilibration
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Temperature	500°C
Capillary Voltage	3.5 kV

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
8-Hydroxyamoxapine	330.1	287.1	25
8-Hydroxyamoxapine (Qualifier)	330.1	244.1	35
Amoxapine-d8 (IS)	322.2	279.2	25

Note: Collision energies should be optimized for the specific instrument used.

Conclusion

This application note provides a comprehensive overview of the mass spectrometric fragmentation of 8-hydroxyamoxapine and a detailed protocol for its quantification in human plasma. The elucidated fragmentation pathway, centered on the initial cleavage of the piperazine ring, provides the basis for developing highly selective and sensitive LC-MS/MS methods. The provided protocol is a reliable starting point for researchers and clinicians involved in the analysis of amoxapine and its metabolites, contributing to improved therapeutic drug management and a deeper understanding of its pharmacology.

References

• Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society. [Link]

• 8-Hydroxyamoxapine. PubChem. [Link]

• Quantification of Tricyclic Antidepressants in Human Plasma by LC-MS/MS for Clinical Research. Waters Corporation. [Link]

• Sample preparation and liquid-chromatographic analysis for tricyclic antidepressants in serum. Clinical Chemistry. [Link]

• Bioanalytical LC-MS/MS validation of therapeutic drug monitoring assays in oncology. Bioanalysis. [Link]

• Amoxapine. PubChem. [Link]

• 8-Hydroxyamoxapine. Wikipedia. [Link]

• Development and validation of analytical methods for therapeutic drug monitoring. University of Padua. [Link]

• (PDF) Concurrent High-Performance Liquid Chromatographic Measurement of Loxapine and Amoxapine and of Their Hydroxylated Metabolites in Plasma. ResearchGate. [Link]

• Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Simultaneous quantitation of loxapine, amoxapine and their 7- and 8-hydroxy metabolites in plasma by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications. [Link]

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• 1. lcms.cz [lcms.cz]
• 2. Quantification of Tricyclic Antidepressants Using UPLC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
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• 4. Simultaneous quantitation of loxapine, amoxapine and their 7- and 8-hydroxy metabolites in plasma by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. documents.thermofisher.com [documents.thermofisher.com]
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gas chromatography-mass spectrometry for 8-hydroxyamoxapine

An Application Note and Protocol for the Quantification of 8-Hydroxyamoxapine in Human Plasma by Gas Chromatography-Mass Spectrometry (GC-MS)

Authored by: A Senior Application Scientist

Abstract

This application note presents a detailed and robust method for the quantitative analysis of 8-hydroxyamoxapine, the primary active metabolite of the antidepressant amoxapine, in human plasma. Due to the polar nature and low volatility of 8-hydroxyamoxapine, a chemical derivatization step is essential for successful analysis by Gas Chromatography-Mass Spectrometry (GC-MS). The described protocol employs a liquid-liquid extraction (LLE) for sample clean-up and analyte isolation, followed by silylation to enhance thermal stability and chromatographic performance. The subsequent analysis by GC-MS operating in Selected Ion Monitoring (SIM) mode provides high sensitivity and selectivity, making this method suitable for therapeutic drug monitoring (TDM), pharmacokinetic studies, and toxicological screening.

Introduction

Amoxapine is a dibenzoxazepine-class tricyclic antidepressant (TCA) used in the management of major depressive disorder. In vivo, it is extensively metabolized, primarily through hydroxylation, to form 8-hydroxyamoxapine, a pharmacologically active metabolite that significantly contributes to the overall therapeutic and toxic effects of the parent drug.[1][2] Monitoring the plasma concentrations of both amoxapine and 8-hydroxyamoxapine is crucial for optimizing patient therapy and avoiding toxicity.[3]

While High-Performance Liquid Chromatography (HPLC) is commonly used for this analysis[1][2][4], GC-MS offers a powerful alternative with exceptional specificity and sensitivity.[5] However, the direct analysis of polar compounds like 8-hydroxyamoxapine by GC-MS is challenging due to poor volatility and potential thermal degradation in the hot injector.[6][7] Chemical derivatization is a required procedural technique that modifies the analyte's functional groups to increase volatility and improve chromatographic behavior.[6][8] This protocol details a complete workflow, including an optimized liquid-liquid extraction and a silylation derivatization step, for the reliable quantification of 8-hydroxyamoxapine by GC-MS.

Principle of the Method

The analytical workflow begins with the isolation of 8-hydroxyamoxapine and an added internal standard (IS) from a basified plasma matrix using an organic solvent. This liquid-liquid extraction (LLE) technique separates the analytes from endogenous interferences like proteins and salts.[5][9] After extraction, the solvent is evaporated, and the residue is chemically derivatized. The hydroxyl group of 8-hydroxyamoxapine is converted into a trimethylsilyl (TMS) ether, a much more volatile and thermally stable derivative suitable for GC analysis.[6][10] The derivatized sample is then injected into the GC-MS, where the compounds are separated on a capillary column and detected by the mass spectrometer operating in SIM mode for maximum sensitivity. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Figure 1: Overall workflow for 8-hydroxyamoxapine analysis by GC-MS.

Materials, Reagents, and Instrumentation

Materials and Reagents

• 8-Hydroxyamoxapine certified reference material

• Protriptyline hydrochloride (Internal Standard)

• Methanol (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Hexane (HPLC grade)

• Isoamyl alcohol (ACS grade)

• Sodium Hydroxide (NaOH)

• N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Deionized water

• Drug-free human plasma

• Glass screw-cap centrifuge tubes (16 x 125 mm)

• GC autosampler vials with inserts (2 mL)

Instrumentation and Analytical Conditions

The following parameters are provided as a validated starting point and may be adapted for other systems. The method was developed on a standard single quadrupole GC-MS system.

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	HP-5MS (or DB-5MS) capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness)[11][12]
Carrier Gas	Helium at a constant flow rate of 1.2 mL/min
Injector	Splitless mode, 280°C
Oven Program	Initial: 150°C, hold for 1 min. Ramp: 20°C/min to 300°C. Hold: 5 min.
MS Source Temp.	230°C
MS Quad Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored (TMS-derivatives)	8-Hydroxyamoxapine-TMS: m/z (Quantifier), m/z (Qualifier 1), m/z (Qualifier 2) Protriptyline-TMS (IS): m/z (Quantifier), m/z (Qualifier)

Note: Specific ions for monitoring should be determined empirically by infusing a derivatized standard of 8-hydroxyamoxapine and its internal standard to identify the most abundant and specific fragment ions.

Detailed Experimental Protocol

Preparation of Standards and Controls

• Stock Solutions: Prepare individual stock solutions of 8-hydroxyamoxapine and protriptyline (IS) in methanol at a concentration of 1 mg/mL.

• Working Standard Solutions: Create a series of working standard solutions by serially diluting the 8-hydroxyamoxapine stock solution with methanol. These will be used to spike drug-free plasma for calibrators.

• Internal Standard Working Solution: Prepare a working solution of protriptyline at 1 µg/mL in methanol.

• Calibrators and QCs: Prepare calibrators and quality control (QC) samples by spiking appropriate volumes of the working standard solutions into blank human plasma to achieve final concentrations covering the therapeutic range (e.g., 25-1000 ng/mL).

Sample Extraction and Derivatization Protocol

• Sample Aliquoting: To a labeled 16 x 125 mm glass tube, add 1.0 mL of plasma sample, calibrator, or QC.

• Internal Standard Addition: Add 50 µL of the 1 µg/mL protriptyline working solution to each tube (final concentration: 50 ng/mL). Vortex briefly.

• Basification: Add 200 µL of 1N NaOH to each tube to adjust the pH > 10. Vortex for 10 seconds. This step is critical to ensure the analytes are in their neutral, free-base form, which maximizes their partitioning into the organic solvent.[12]

• Liquid-Liquid Extraction: Add 5 mL of hexane/isoamyl alcohol (99:1, v/v) to each tube. Cap securely and mix on a mechanical rocker for 15 minutes.

• Phase Separation: Centrifuge the tubes at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

• Analyte Collection: Carefully transfer the upper organic layer to a clean glass tube, taking care not to aspirate any of the aqueous layer.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C. It is crucial to ensure the sample is completely dry, as residual water can interfere with the silylation reaction.[7]

• Derivatization: To the dry residue, add 50 µL of ethyl acetate and 50 µL of BSTFA + 1% TMCS. Cap the tube tightly and vortex for 20 seconds. Heat the mixture at 70°C for 30 minutes. This silylation reaction replaces the active hydrogen on the hydroxyl group with a non-polar TMS group, increasing volatility.[10][12]

• Final Step: After cooling to room temperature, transfer the derivatized sample to a GC vial with an insert for analysis.

Method Validation and Performance

A full method validation should be performed according to regulatory guidelines. The following table presents expected performance characteristics for this method.

Validation Parameter	Target Acceptance Criteria
Linearity	Calibration curve with r² > 0.995 over the range of 25-1000 ng/mL.
Lower Limit of Quantitation (LLOQ)	25 ng/mL, with precision < 20% CV and accuracy within ±20% of nominal value.[2]
Intra-day Precision	< 15% CV at low, medium, and high QC levels.
Inter-day Precision	< 15% CV at low, medium, and high QC levels.[13]
Accuracy (Bias)	Within ±15% of the nominal concentration for all QC levels.[13]
Extraction Recovery	> 80% and consistent across the concentration range.
Matrix Effect	Should be assessed to ensure no significant ion suppression or enhancement from the plasma matrix.

Discussion and Field-Proven Insights

• Choice of Internal Standard: Protriptyline is an excellent choice as an internal standard. It is a related tricyclic compound that is not typically co-administered with amoxapine, and its chemical properties ensure it behaves similarly during extraction and derivatization.

• Extraction vs. Derivatization: The success of this assay hinges on two critical stages: efficient extraction and complete derivatization. Incomplete extraction will lead to poor recovery, while incomplete derivatization will result in peak tailing and poor sensitivity. The use of fresh, high-quality derivatizing reagent is paramount.

• Alternative Sample Preparation: While LLE is robust and cost-effective[9], Solid-Phase Extraction (SPE) is a viable alternative that can provide cleaner extracts.[11][14] A C18 or mixed-mode cation exchange sorbent could be explored for this purpose.

• Troubleshooting: If poor peak shape or low response is observed, first suspect issues with the derivatization step. Ensure the sample residue is completely dry before adding the reagent and that the reagent itself has not been compromised by exposure to moisture. Secondly, check the cleanliness of the GC inlet liner and the MS ion source, as complex biological samples can lead to contamination over time.[7]

References

• Tasset, J. J., & Hassan, F. M. (1982). Liquid-chromatographic determination of amoxapine and 8-hydroxyamoxapine in human serum. Clinical Chemistry, 28(10), 2154–2157. [Link]

• Ketchum, C., Robinson, C. A., & Scott, J. W. (1983). Analysis of amoxapine, 8-hydroxyamoxapine, and maprotiline by high-pressure liquid chromatography. Therapeutic Drug Monitoring, 5(3), 309–312. [Link]

• Tournel, G., et al. (2019). Applications of Gas Chromatography for the Analysis of Tricyclic Antidepressants in Biological Matrices. Molecules, 24(9), 1697. [Link]

• Cooper, S. F., & Kelly, M. (1979). Concurrent High-Performance Liquid Chromatographic Measurement of Loxapine and Amoxapine and of Their Hydroxylated Metabolites in Plasma. ResearchGate. [Link]

• University of Illinois at Urbana-Champaign. (n.d.). Sample Preparation Guidelines for GC-MS. Mass Spectrometry Laboratory. [Link]

• Wilson, J. M., et al. (1983). Quantitative analysis for tricyclic antidepressant drugs in plasma or serum by gas chromatography-chemical-ionization mass spectrometry. Clinical Chemistry, 29(5), 849-853. [Link]

• Tournel, G., et al. (2024). Applications of Gas Chromatography for Tricyclic Antidepressants Analysis. Encyclopedia.pub. [Link]

• Johnson-Davis, K. L., et al. (2015). Method Validation of a Tricyclic Antidepressant Drug Panel in Urine by UPLC-MS/MS. Annals of Clinical & Laboratory Science, 45(1), 77-83. [Link]

• Organomation. (n.d.). GC-MS Sample Preparation. Organomation Blog. [Link]

• National Reference Laboratory. (n.d.). Amoxapine and 8-Hydroxyamoxapine. Lab Test Catalog. [Link]

• Eaddy, J. A. (2010). Quantification of antidepressants using gas chromatography-mass spectrometry. Methods in Molecular Biology, 603, 57-66. [Link]

• Lowe, D., et al. (2017). Simultaneous quantification of loxapine, loxapine N-oxide, amoxapine, 8-hydroxyloxapine and 7-hydroxyloxapine in human plasma using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 135, 133-144. [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. SCION Instruments. [Link]

• Al-Saffar, Z., & Jarad, A. (2023). Methods for GC/MS Analysis of the Most Commonly Seized Drugs of Abuse and Their Metabolites in Biological Samples. Molecules, 28(15), 5894. [Link]

• Jevremovic, D., et al. (2016). Chemical derivatization of pharmaceutical samples prior to Gas- Chromatography and Mass-Spectrometry analysis. Journal of Visualized Experiments, (116). [Link]

• Moldoveanu, S. C., & David, V. (2015). Derivatization Methods in GC and GC/MS. Sample Preparation in Chromatography, 615-658. [Link]

• ResolveMass Laboratories Inc. (2023). How Sample Preparation Affects GC-MS Results: Purge-and-Trap, Headspace, Derivatization & More. ResolveMass Laboratories Inc.[Link]

• Lin, D. L., Wang, S. M., & Liu, R. H. (2003). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis, 11(4). [Link]

• Sobolev, A. P., et al. (2019). Derivatization steps prior to GC–MS analysis. ResearchGate. [Link]

Sources

• 1. Liquid-chromatographic determination of amoxapine and 8-hydroxyamoxapine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of amoxapine, 8-hydroxyamoxapine, and maprotiline by high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amoxapine and 8-Hydroxyamoxapine – Lab Test. [nrl.ae]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of antidepressants using gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in 8-Hydroxyamoxapine LC-MS/MS Quantification

Welcome to the Bioanalytical Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals facing challenges with the quantification of 8-hydroxyamoxapine —a major active metabolite of the antipsychotic loxapine and the antidepressant amoxapine[1].

When quantifying this basic amine at trace levels in biological matrices (plasma, serum, or brain homogenates) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[2], the most critical bottleneck is the matrix effect —specifically, severe ion suppression caused by endogenous phospholipids[3].

This center provides mechanistic explanations, actionable troubleshooting guides, and self-validating protocols to ensure the scientific integrity of your bioanalytical workflows.

Part 1: Mechanistic FAQ — Understanding the Root Cause

Q: Why does 8-hydroxyamoxapine experience severe ion suppression in plasma samples? A: The causality lies in the ionization mechanics of the Electrospray Ionization (ESI) source. 8-hydroxyamoxapine is typically detected in positive ESI mode, relying on the availability of excess protons (H+) to form the [M+H]+ precursor ion[4]. Biological matrices like plasma contain high concentrations of endogenous phospholipids, primarily glycerophosphocholines[3]. These surface-active lipids have high proton affinities. When they co-elute with 8-hydroxyamoxapine, they outcompete the target analyte for available charge at the droplet surface, monopolizing the ionization process and causing a dramatic, irreproducible loss of the analyte's signal,.

Q: My standard Protein Precipitation (PPT) protocol yields poor reproducibility and shifting retention times. What is the mechanism behind this failure? A: PPT using organic solvents (like acetonitrile or methanol) effectively denatures and removes gross proteins, but it leaves over 90% of the phospholipids in the supernatant,[5]. Because phospholipids possess a zwitterionic polar head and a highly hydrophobic tail, they are strongly retained on standard Reversed-Phase (RP) analytical columns. If your LC gradient lacks a prolonged, highly organic wash step, these lipids do not elute in the same run. Instead, they accumulate on the column and elute erratically during subsequent injections[6]. This unpredictable carryover causes fluctuating ion suppression, shifts in retention time, and rapid column fouling[7].

Metabolic pathway of 8-hydroxyamoxapine and the mechanism of ESI ion suppression.

Part 2: Troubleshooting Guide — Resolving Analytical Bottlenecks

Issue 1: Severe signal loss at the Lower Limit of Quantification (LLOQ).

• Root Cause: Matrix suppression is masking the analyte signal at low concentrations (e.g., 1-5 ng/mL), which is critical for pharmacokinetic profiling of 8-hydroxyamoxapine[1].

• Solution (Sample Prep): Implement targeted phospholipid depletion. Traditional Solid-Phase Extraction (SPE) relies on hydrophobic interactions, which often co-extract lipids. Instead, use hybrid SPE technologies (e.g., HybridSPE-Phospholipid or Ostro plates)[7],[3]. These plates utilize Lewis acid-base interactions; zirconia or titanium ions embedded in the stationary phase selectively bind the phosphate moiety of the phospholipids. The basic amine of 8-hydroxyamoxapine passes through unhindered, removing >99% of matrix interferences[3],[5].

Issue 2: Phospholipids and 8-hydroxyamoxapine still co-elute despite sample cleanup.

• Root Cause: Standard Reversed-Phase (RP) chromatography lacks the necessary selectivity to separate the analyte from residual matrix lipids[8].

• Solution (Chromatography): Shift to orthogonal chromatographic techniques. Utilizing UltraPerformance Convergence Chromatography (UPC2) coupled with MS/MS replaces the traditional aqueous/organic mobile phase with supercritical carbon dioxide[8]. This drastic shift in mobile phase chemistry provides orthogonal selectivity to RP-LC, effectively separating hydrophobic drugs like 8-hydroxyamoxapine from co-eluting phospholipids, thereby bypassing the matrix effect[8]. Alternatively, implement a 2D-LC approach like TurboFlow, which uses size-exclusion and column chemistry to divert high-molecular-weight matrix components to waste before analytical separation[5].

Part 3: Self-Validating Experimental Protocols

To guarantee trustworthiness, bioanalytical protocols must be self-validating. The following workflows ensure that matrix effects are actively removed and continuously monitored.

Protocol A: Phospholipid Depletion via Hybrid Solid-Phase Extraction

This protocol explains the causality behind each extraction step to ensure optimal recovery of 8-hydroxyamoxapine.

• Protein Precipitation: Add 300 µL of 1% formic acid in acetonitrile to 100 µL of plasma.

  • Causality: Formic acid disrupts protein-analyte binding, ensuring 8-hydroxyamoxapine is fully released into the solvent, while the organic solvent denatures gross proteins[3].

• Mixing and Centrifugation: Vortex for 2 minutes and centrifuge at 10,000 x g for 5 minutes.

  • Causality: Pellets the denatured proteins, preventing physical blockage of the SPE frit[3].

• Phospholipid Capture: Transfer the supernatant to a HybridSPE-Phospholipid plate. Apply vacuum (10 in. Hg) for 2 minutes.

  • Causality: The zirconia-coated silica selectively retains the phosphate groups of the glycerophosphocholines via strong Lewis acid-base interactions, while 8-hydroxyamoxapine passes into the collection plate[3].

• Evaporation and Reconstitution: Evaporate the eluate under N2​ at 40°C and reconstitute in the initial LC mobile phase.

  • Causality: Matching the sample solvent to the LC starting conditions prevents peak broadening and poor peak shape.

Protocol B: Post-Column Infusion for Matrix Effect Assessment

This is a self-validating check. Every validated method must prove the absence of matrix effects.

• Set up a syringe pump to continuously infuse a pure standard of 8-hydroxyamoxapine (e.g., 100 ng/mL) directly into the MS source via a T-connector post-column.

• Inject a blank matrix extract (prepared via Protocol A) onto the LC column.

• Monitor the MRM transition of 8-hydroxyamoxapine.

• Interpretation: A constant baseline indicates no matrix effect. Any sudden dips (suppression) or spikes (enhancement) in the baseline at the expected retention time of 8-hydroxyamoxapine confirm that co-eluting matrix components are actively interfering with ionization[3].

Workflow comparing standard PPT versus phospholipid depletion for matrix effect mitigation.

Part 4: Quantitative Data Presentation

The following table summarizes the quantitative impact of different sample preparation strategies on the recovery and matrix effect of basic amine therapeutics like 8-hydroxyamoxapine.

Sample Preparation Method	Phospholipid Removal (%)	Absolute Recovery (%)	Matrix Factor (MF)*	Column Lifespan (Injections)
Protein Precipitation (PPT)	< 10%	85 - 95%	0.45 (Severe Suppression)	~ 200 - 300
Liquid-Liquid Extraction (LLE)	60 - 75%	65 - 80%	0.75 (Moderate Suppression)	~ 800 - 1000
Traditional SPE (C18)	50 - 60%	70 - 85%	0.60 (Moderate Suppression)	~ 800 - 1000
HybridSPE (Phospholipid Depletion)	> 99%	85 - 95%	0.98 (Negligible Effect)	> 2000

*Note: Matrix Factor (MF) = (Peak response in presence of matrix) / (Peak response in absence of matrix). An MF of 1.0 indicates zero matrix effect. An MF < 0.85 generally requires method optimization.

References

• [7] Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Sigma-Aldrich. 7

• [3] HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. PMC / NIH.3

• [8] Reducing Phospholipids-based Matrix Interferences in Bioanalytical Studies Using UPC2/MS/MS. Waters Corporation. 8

• [5] Reducing Matrix Effects | Thermo Fisher Scientific. Thermo Fisher. 5

• [6] Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Pharmaceutical Review.6

• [2] Concurrent High-Performance Liquid Chromatographic Measurement of Loxapine and Amoxapine and of Their Hydroxylated Metabolites in Plasma. ResearchGate. 2

• [1] Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS. PubMed / NIH.1

• [4] Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS | Request PDF. ResearchGate. 4

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
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• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 8. lcms.cz [lcms.cz]

Technical Support Center: 8-Hydroxyamoxapine Chromatography &amp; Peak Tailing Resolution

Welcome to the Technical Support Center for 8-hydroxyamoxapine chromatography. This guide provides drug development professionals and analytical scientists with field-proven, mechanistically grounded solutions for resolving peak tailing—one of the most persistent challenges when analyzing basic metabolites.

Part 1: Mechanistic FAQs (Understanding the Causality)

Q: Why does 8-hydroxyamoxapine exhibit severe peak tailing on standard C18 columns? A: 8-hydroxyamoxapine is a secondary amine and a major active pharmacologic metabolite of the tricyclic antidepressant amoxapine. In reversed-phase High-Performance Liquid Chromatography (HPLC), peak tailing for basic compounds is primarily driven by secondary ion-exchange interactions[1].

While the hydrophobic core of the 8-hydroxyamoxapine molecule partitions into the C18 stationary phase (the intended primary retention), its protonated amine group interacts electrostatically with ionized, acidic residual silanol groups ( SiO− ) on the silica surface[2]. This dual-retention mechanism causes analyte molecules to desorb at uneven rates, resulting in an asymmetrical, tailing peak where the asymmetry factor ( As​ ) exceeds 1.2[3].

Logical relationship of dual-retention mechanisms causing peak tailing.

Q: Does the choice of silica stationary phase affect this interaction? A: Absolutely. Older "Type A" silica columns contain trace metal impurities that increase the acidity and chemical activity of residual silanols, heavily exacerbating tailing for basic analytes[4]. Upgrading to "Type B" ultra-pure silica, which is exhaustively end-capped (where residual silanols are chemically reacted with short-chain silanes like trimethylchlorosilane), physically blocks the analyte from reaching these active sites, reducing baseline tailing by up to 50%[2][3].

Part 2: Diagnostic & Troubleshooting FAQs

Q: How can I manipulate the mobile phase to suppress these silanol interactions? A: You have two primary, self-validating approaches to restore peak symmetry:

• pH Control (Kinetic Suppression): Lowering the mobile phase pH below 3.0 ensures that the acidic silanols on the silica surface (which typically have a pKa​ of ~3.5-4.5) are fully protonated ( SiOH ) and neutral[3]. A 10-20 mM phosphate buffer at pH 2.5 is highly effective at eliminating the electrostatic attraction[4].

• Competing Amines (Steric Shielding): If low pH is incompatible with your column stability or detector, adding a silanol suppressor acts as a sacrificial competitor. A validated historical protocol for 8-hydroxyamoxapine specifically utilizes 26 µL/L of n-butylamine to block these active sites[5]. Alternatively, 5 mM triethylamine (TEA) can be utilized to associate with the anionic silanol groups[4].

Step-by-step diagnostic workflow for resolving 8-hydroxyamoxapine tailing.

Part 3: Quantitative Data Comparison

The following table summarizes the expected impact of different troubleshooting interventions on the Asymmetry Factor ( As​ ) of 8-hydroxyamoxapine.

Chromatographic Condition	Silica Type	Mobile Phase Additive / pH	Expected Asymmetry ( As​ )	Peak Shape Quality
Baseline (Unoptimized)	Type A (Standard)	Neutral pH (~7.0), No Additive	> 2.0	Severe Tailing
pH Optimization	Type B (Ultra-pure)	Phosphate Buffer, pH 2.5	1.2 - 1.4	Acceptable
Amine Modifier (TEA)	Type B (Ultra-pure)	5 mM Triethylamine (TEA)	1.1 - 1.3	Good
Amine Modifier (n-Butylamine)	Type A or B	26 µL/L n-Butylamine	1.0 - 1.2	Excellent[6]

Part 4: Validated Experimental Protocol

Optimized HPLC-UV Method for 8-Hydroxyamoxapine (n-Butylamine Shielding)

This self-validating protocol utilizes a competing amine to physically block residual silanols, ensuring sharp, symmetrical peaks for accurate quantitation of 8-hydroxyamoxapine[5][6].

Step 1: Column Selection & Installation

• Install a base-deactivated, fully end-capped C18 reversed-phase column (e.g., µBondapak C18 or a modern Type-B core-shell equivalent).

• Ensure the column thermostat is set to a stable temperature (typically 25°C - 30°C) to maintain reproducible partitioning kinetics.

Step 2: Mobile Phase Preparation

• In a clean 1-liter volumetric flask, combine 740 mL of HPLC-grade Acetonitrile and 260 mL of ultra-pure distilled water to create a 74:26 (v/v) organic-to-aqueous ratio[6].

• Using a high-precision micropipette, add exactly 26 µL of n-butylamine to the mixture[5].

• Mix thoroughly and degas the solution via sonication for 10 minutes or vacuum filtration through a 0.22 µm membrane.

Step 3: System Equilibration

• Purge the HPLC system lines with the newly prepared mobile phase.

• Equilibrate the column at a flow rate of 1.0 mL/min until a stable pump pressure and a flat UV baseline are achieved (typically 10-15 column volumes).

Step 4: Detection & Injection Parameters

• Set the Ultraviolet (UV) detector wavelength to 254 nm[6].

• Inject 10-20 µL of the purified 8-hydroxyamoxapine sample (or serum extract).

Step 5: System Suitability Validation

• Analyze the resulting chromatogram. Calculate the peak asymmetry factor ( As​ ) at 10% of the peak height.

• Validation Check: If As​≤1.2 , the silanol suppression is successful, and the system is validated for quantitative analysis[3]. If As​>1.2 , verify the concentration of n-butylamine or assess the column for voiding/degradation.

Part 5: References

• What Causes Peak Tailing in HPLC? Source: Chrom Tech, Inc. URL:[Link]

• ACE News - HPLC: Peak Tailing Interaction Source: hplc.eu URL:[Link]

• Peak Tailing in HPLC Source: Element Lab Solutions URL:[Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes Source: Phenomenex URL:[Link]

• Liquid-chromatographic determination of amoxapine and 8-hydroxyamoxapine in human serum Source: PubMed (National Institutes of Health) URL:[Link]

• LIQUID CHROMATOGRAPHIC DETERMINATION OF AMOXAPINE AND 8-HYDROXYAMOXAPINE IN HUMAN SERUM Source: ProQuest URL:[Link]

Sources

• 1. chromtech.com [chromtech.com]
• 2. hplc.eu [hplc.eu]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 5. Liquid-chromatographic determination of amoxapine and 8-hydroxyamoxapine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Liquid Chromatographic Determination of Amoxapine and 8-Hydroxyamoxapine in Human Serum. - ProQuest [proquest.com]

increasing solid phase extraction recovery of 8-hydroxyamoxapine

Welcome to the Technical Support Center. This guide is designed for analytical scientists, pharmacologists, and drug development professionals facing challenges with the extraction and quantification of 8-hydroxyamoxapine.

8-hydroxyamoxapine is a major, pharmacologically active metabolite of the tricyclic antidepressants amoxapine and loxapine. Due to its basic piperazine moiety and high lipophilicity, achieving reproducible, high-yield solid phase extraction (SPE) from complex biological matrices (e.g., plasma, cerebrospinal fluid, brain tissue) requires strict control over sample pH and sorbent chemistry.

Below, you will find our advanced troubleshooting guide, self-validating methodologies, and quantitative performance data to help you optimize your LC-MS/MS sample preparation workflows.

SPE Optimization Workflow

Logical workflow for Mixed-Mode Cation Exchange (MCX) SPE of 8-hydroxyamoxapine.

Troubleshooting & FAQs

Q1: Why is my absolute recovery of 8-hydroxyamoxapine dropping below 50% when using standard reversed-phase (C18) SPE? Causality: 8-hydroxyamoxapine contains a basic piperazine ring. In standard reversed-phase (C18) extraction without strict pH control, the secondary and tertiary amines remain partially ionized. Because ionized compounds are highly polar, they exhibit poor hydrophobic retention on non-polar C18 silica, leading to premature elution during washing steps. Historical data shows that traditional liquid-liquid or unoptimized reversed-phase methods often yield low absolute recoveries (around 40–60%) due to incomplete partitioning[1]. Solution: Switch to a polymeric Hydrophilic-Lipophilic Balance (HLB) or Mixed-Mode Cation Exchange (MCX) sorbent, which provides the necessary secondary interactions to retain polar, basic metabolites[2].

Q2: I am using an Oasis HLB cartridge, but I am seeing significant ion suppression in my LC-MS/MS signal. How can I fix this while maintaining recovery? Causality: While polymeric HLB cartridges are excellent for general retention, they lack selectivity. They co-extract endogenous phospholipids from plasma, which compete for ionization in the ESI source, causing signal suppression. Solution: Transition to a Mixed-Mode Cation Exchange (MCX) protocol. Because 8-hydroxyamoxapine is basic, acidifying the sample ensures it is fully protonated and binds strongly to the sulfonic acid groups on the MCX sorbent. This orthogonal retention mechanism allows you to wash the cartridge with 100% methanol—a critical step that flushes away interfering phospholipids—without eluting your target analyte. You then elute the drug using a basic organic solvent that neutralizes the amine, breaking the ionic bond[3].

Q3: How do I validate if my low recovery is due to "breakthrough" during loading or poor elution? Causality: Breakthrough occurs if the sample pH prevents binding or if the sorbent capacity is exceeded. Poor elution occurs if the elution solvent is not basic enough to disrupt the analyte-sorbent ionic interactions. Self-Validating Protocol: Implement a fractional collection strategy during method development to make your protocol self-diagnosing.

• Collect the loading flow-through in Tube A.

• Collect the wash fractions in Tube B.

• Collect the final elution in Tube C. Analyze all three tubes via LC-MS/MS. If 8-hydroxyamoxapine appears in Tube A, the sample pH was too high (it must be at least 2 pH units below the drug's pKa for MCX). If it appears in Tube B, your wash solvent is too basic. If it is missing from all tubes, it is irreversibly bound, indicating your elution solvent requires a higher concentration of base (e.g., increasing NH4OH from 2% to 5%).

Experimental Protocols

Protocol A: Optimized MCX SPE for Plasma and Brain Tissue (Recommended for LC-MS/MS)

This method leverages orthogonal retention to eliminate matrix effects and achieve >85% recovery[3].

• Sample Pre-treatment: Aliquot 100 µL of plasma (or homogenized brain tissue). Add 100 µL of 2% phosphoric acid (H₃PO₄) to disrupt protein binding and ensure the piperazine ring of 8-hydroxyamoxapine is fully protonated. Vortex for 30 seconds.

• Conditioning: Condition a 30 mg/1 cc MCX cartridge with 1 mL of LC-MS grade Methanol, followed by 1 mL of LC-MS grade water. Do not let the sorbent dry.

• Loading: Load the pre-treated sample at a controlled flow rate of 1 mL/min to ensure optimal ionic interaction time.

• Washing (Orthogonal Cleanup):

  • Wash 1: 1 mL of 0.1 N HCl. (Removes polar and neutral interferences).

  • Wash 2: 1 mL of 100% Methanol. (Removes hydrophobic interferences and phospholipids).

• Elution: Elute the target analyte with 2 x 500 µL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of your initial mobile phase (e.g., 10 mM ammonium formate : acetonitrile) prior to injection.

Protocol B: HLB SPE for Gastric Fluid or Urine

This method is suitable for higher-volume, less lipid-rich matrices where absolute selectivity is less critical[4].

• Sample Pre-treatment: Dilute the biological sample 1:1 with purified water to reduce viscosity.

• Conditioning: Condition a 150 mg HLB cartridge with 2 mL Methanol, followed by 2 mL of purified water.

• Loading: Load up to 5 mL of the diluted sample.

• Washing: Wash the cartridge with 2 mL of purified water to remove salts and highly polar endogenous compounds.

• Elution: Elute with 2 mL of 70% Methanol. (Note: If recovery is sub-optimal, increase to 100% Methanol to ensure complete desorption of the lipophilic dibenzoxazepine core).

Quantitative Data Presentation

The following table summarizes the expected performance metrics when extracting 8-hydroxyamoxapine using different SPE sorbent chemistries.

SPE Sorbent Type	Primary Retention Mechanism	Optimal Wash Solvent	Optimal Elution Solvent	Expected Recovery (%)	Matrix Effect / Ion Suppression
Traditional Silica C18	Hydrophobic	5% Methanol in Water	100% Methanol	40 - 60%	High (Phospholipid co-elution)
Polymeric HLB	Hydrophobic / Hydrophilic	Water / 5% Methanol	70 - 100% Methanol	75 - 85%	Moderate
Mixed-Mode Cation Exchange (MCX)	Hydrophobic + Ionic	0.1N HCl, then 100% Methanol	5% NH₄OH in Methanol	85 - 95%	Low (Phospholipids removed)

References

• Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS. ResearchGate.3

• Elucidation of Degradation Behavior of Tricyclic Antidepressant Amoxapine in Artificial Gastric Juice. J-Stage. 4

• Review of Chromatographic Methods Coupled with Modern Detection Techniques Applied in the Therapeutic Drugs Monitoring (TDM). PMC / MDPI. 2

• Concurrent High-Performance Liquid Chromatographic Measurement of Loxapine and Amoxapine and of Their Hydroxylated Metabolites in Plasma. ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Elucidation of Degradation Behavior of Tricyclic Antidepressant Amoxapine in Artificial Gastric Juice [jstage.jst.go.jp]

Technical Support Center: 8-Hydroxyamoxapine Analytical Workflows

Welcome to the Application Scientist Knowledge Base. This portal provides authoritative troubleshooting guidance, validated protocols, and pharmacokinetic data for the quantification and stability management of 8-hydroxyamoxapine in human serum. Designed for researchers and drug development professionals, this guide bridges the gap between theoretical pharmacokinetics and practical benchtop execution.

Pharmacokinetic Context & Analyte Profiling

To accurately quantify 8-hydroxyamoxapine, one must first understand its pharmacokinetic origin. Amoxapine is a tricyclic antidepressant that undergoes extensive hepatic first-pass metabolism. The parent drug is rapidly metabolized by cytochrome P450 enzymes into its primary active metabolite, 8-hydroxyamoxapine[1]. Because the metabolite has a significantly longer half-life than the parent drug, it is the primary target for therapeutic drug monitoring (TDM) and toxicological assays[1].

Metabolic pathway of amoxapine to 8-hydroxyamoxapine via hepatic cytochrome P450 enzymes.

Pharmacokinetic Parameters

Understanding these parameters is critical for establishing calibration curve ranges and anticipating matrix behavior during sample preparation.

Parameter	Amoxapine (Parent Drug)	8-Hydroxyamoxapine (Metabolite)
Biologic Half-Life (t1/2)	~8 hours	~30 hours
Serum Protein Binding	~90%	~90%
Therapeutic Range	N/A (Measured Combined)	200 - 500 ng/mL (Combined)
Primary Excretion Route	Renal (as glucuronides)	Renal (as glucuronides)

Knowledge Base FAQs: Serum Stability & Storage

Q: How long is 8-hydroxyamoxapine stable in human serum at room temperature, and what chemical mechanisms drive this stability?

A: According to validated reference laboratory standards, 8-hydroxyamoxapine exhibits robust stability in human serum at ambient room temperature (15°C to 25°C) for up to 14 days [2].

This extended stability window is driven by two primary mechanisms:

• Steric Shielding via Protein Binding: Amoxapine and its metabolites are highly lipophilic and exhibit approximately 90% binding to serum proteins[1]. This extensive binding sequesters the molecule, creating a steric barrier that prevents residual serum esterases or proteases from degrading the analyte.

• Structural Rigidity: The dibenzoxazepine tricyclic core is thermodynamically stable. Unlike ester-based drugs that rapidly hydrolyze at neutral pH, the ether and amine linkages in 8-hydroxyamoxapine require extreme pH shifts or high thermal energy to cleave.

Validated Specimen Stability for 8-Hydroxyamoxapine

Storage Condition	Temperature Range	Maximum Stability Duration
Ambient (Room Temp)	15°C to 25°C	14 Days
Refrigerated	2°C to 8°C	30 Days
Frozen	-20°C to -80°C	210 Days

Note: Serum should be collected without separator gels, as the lipophilic nature of the drug can cause it to partition into the gel, falsely lowering the quantified concentration[3].

Troubleshooting Tickets: Sample Preparation & Matrix Effects

Ticket #4092: "I am seeing high variability in 8-hydroxyamoxapine recovery across different patient serum samples. How can I troubleshoot this?"

Application Scientist Response: High variability in recovery is almost always a symptom of matrix effects (ion suppression or enhancement) caused by endogenous phospholipids in the serum. When using simple protein precipitation (e.g., adding crash solvent to serum), phospholipids remain in the supernatant and co-elute with your analyte in the LC-MS/MS.

Corrective Actions:

• Switch to Solid-Phase Extraction (SPE): Replace protein precipitation with a mixed-mode cation exchange (MCX) SPE protocol[4]. Because 8-hydroxyamoxapine contains a basic secondary amine, it will bind strongly to the cation-exchange sorbent, allowing you to wash away neutral lipids and phospholipids before elution.

• Implement a Stable-Isotope Labeled Internal Standard (SIL-IS): You must spike the serum with a deuterated internal standard (e.g., Amoxapine-d8) before extraction. The SIL-IS will experience the exact same matrix suppression and extraction losses as your target analyte, mathematically normalizing the variability.

Validated Self-Correcting Protocol: SPE & LC-MS/MS

To guarantee trustworthiness, this protocol acts as a self-validating system . By monitoring the Internal Standard (IS) peak area across all samples, the system automatically flags any extraction failures. If the IS area drops by >15% compared to the calibration blank, the sample must be re-extracted.

Standardized workflow for the extraction and LC-MS/MS quantification of 8-hydroxyamoxapine.

Step-by-Step Methodology

Phase 1: Sample Disruption & Spiking

• Aliquot 1.0 mL of room-temperature human serum into a clean borosilicate glass tube.

• Spike the sample with 50 µL of Internal Standard (e.g., Amoxapine-d8 or Clozapine) to achieve a final IS concentration of 100 ng/mL[5]. Vortex for 30 seconds.

• Add 1.0 mL of 0.1 M Formic Acid. Causality: The acidic environment disrupts the 90% protein binding, releasing 8-hydroxyamoxapine into the aqueous phase and ensuring it carries a positive charge for the SPE step.

Phase 2: Solid-Phase Extraction (SPE) 4. Condition a mixed-mode cation exchange (MCX) SPE cartridge with 2 mL Methanol, followed by 2 mL of 0.1 M Formic Acid. 5. Load the acidified serum sample onto the cartridge at a flow rate of 1 mL/min. 6. Wash the cartridge with 2 mL of 5% Methanol in water to remove aqueous-soluble interferences and salts. 7. Elute the target analytes with 2 mL of 5% Ammonium Hydroxide in Methanol. Causality: The basic pH neutralizes the positive charge on the basic amine of 8-hydroxyamoxapine, breaking its ionic bond with the sorbent and releasing it into the elution solvent.

Phase 3: Concentration & Analysis 8. Evaporate the eluate to dryness under a gentle stream of nitrogen gas at 40°C. 9. Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 Water:Acetonitrile with 0.1% Formic Acid). 10. Inject 10 µL into the LC-MS/MS system, monitoring the specific Multiple Reaction Monitoring (MRM) transitions for 8-hydroxyamoxapine (m/z 330.1 → target product ion).

References

• Drugs.com - Amoxapine Prescribing Information (Clinical Pharmacology & Pharmacokinetics). Available at:[Link]

• Mayo Clinic Laboratories - Amoxapine (Asendin) and 8-Hydroxyamoxapine Miscellaneous NMS Testing (Test ID: ZW86). Available at: [Link]

• ResearchGate - Concurrent High-Performance Liquid Chromatographic Measurement of Loxapine and Amoxapine and of Their Hydroxylated Metabolites in Plasma. Available at: [Link]

Sources

• 1. drugs.com [drugs.com]
• 2. mayocliniclabs.com [mayocliniclabs.com]
• 3. Lab Information Manual [apps.sbgh.mb.ca]
• 4. 8-Hydroxyamoxapine | 61443-78-5 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]

overcoming low ionization efficiency of 8-hydroxyamoxapin in MS

Topic: Overcoming Low Ionization Efficiency of 8-Hydroxyamoxapine Target Audience: Analytical Chemists, DMPK Scientists, and Drug Development Professionals

Welcome to the Advanced LC-MS/MS Troubleshooting Portal. 8-hydroxyamoxapine is the major, pharmacologically active metabolite of the tricyclic antidepressant amoxapine[1],[2]. Due to its unique physicochemical structure—comprising a basic piperazine ring and an acidic phenol group—researchers frequently encounter severe signal attenuation, poor reproducibility, and matrix suppression during mass spectrometric quantification.

This guide provides field-proven, mechanistically grounded workflows to restore ionization efficiency and validate your bioanalytical assays.

Module 1: Mechanistic Diagnostics (The "Why")

Before adjusting instrument parameters, we must establish the causality behind the signal loss. Low ionization efficiency for 8-hydroxyamoxapine typically stems from three conflicting chemical behaviors:

• The pKa / pH Mismatch: 8-hydroxyamoxapine contains a secondary amine on its piperazine ring with a basic pKa of approximately 7.6 to 8.7[1],[2]. If the mobile phase pH is not maintained at least 2 units below this pKa, the molecule remains partially unprotonated in solution, drastically reducing the number of pre-formed ions available for Electrospray Ionization (ESI+)[3].

• In-Source Phenolic Oxidation: The 8-hydroxy (phenol) group is highly susceptible to electrochemical oxidation at the ESI capillary tip. If the capillary voltage is too high (>3.0 kV), the target [M+H]+ ion (m/z 330.1) oxidizes into a reactive quinone-imine, depleting your target signal.

• Phospholipid Competition (Matrix Effect): When analyzing brain tissue, cerebrospinal fluid (CSF), or plasma[4], endogenous glycerophosphocholines co-elute with the highly lipophilic 8-hydroxyamoxapine (LogP ~3.4)[1]. These lipids monopolize the droplet surface charge during the Rayleigh fission process, causing severe ion suppression.

Quantitative Data & Parameter Baselines

Table 1: Physicochemical Properties & MS Tuning Parameters

Parameter	Value	Causality / Impact on Ionization
Basic pKa (Amine)	7.6 – 8.7[1],[2]	Dictates ESI+ mobile phase pH requirements (Target pH < 5.6).
Acidic pKa (Phenol)	~9.5	Allows for alternative ESI- ionization if ESI+ suffers from unresolvable suppression.
LogP	3.4[1]	High lipophilicity requires high organic composition for elution, aiding droplet desolvation.
Precursor Ion (ESI+)	m/z 330.1	Protonation of the piperazine nitrogen [M+H]+ .
ESI+ Capillary Voltage	1.5 - 2.5 kV	Lower voltages prevent in-source electrochemical oxidation of the phenol group.

Table 2: Matrix Effect Mitigation Strategies

Extraction Method	Phospholipid Removal	Recovery Rate	Validation Metric
Protein Precipitation (PPT)	Poor (<10%)	High (>85%)	High baseline noise; severe signal suppression at retention time.
Liquid-Liquid Extraction (LLE)	Moderate (50-70%)	Moderate (40-60%)[5]	Reduced suppression, but emulsion formation limits high-throughput scaling.
Micro-elution SPE (MCX)	Excellent (>95%)	High (>80%)[4]	Stable baseline; m/z 184 → 184 transition shows zero interference.

Module 2: Troubleshooting Workflows & Self-Validating Protocols

Troubleshooting logic for 8-hydroxyamoxapine LC-MS/MS ionization.

Protocol A: Mobile Phase & Source Optimization (ESI+)

Objective: Maximize pre-formed ions in solution while preventing in-source oxidation.

• Step 1: Aqueous Phase Preparation. Prepare Mobile Phase A using LC-MS grade water with 0.1% Formic Acid (v/v). Causality: This drives the pH down to ~2.7, ensuring the basic piperazine ring (pKa ~8.7) is 100% protonated prior to entering the ESI source[1],[3].

• Step 2: Organic Phase Selection. Use Acetonitrile (with 0.1% Formic Acid) rather than Methanol as Mobile Phase B. Causality: Acetonitrile provides better desolvation efficiency and sharper peak shapes for rigid, tricyclic structures.

• Step 3: Source Voltage Tuning. Lower the ESI capillary voltage to 2.0 kV and increase the desolvation gas temperature to 450°C. Causality: High temperatures assist in droplet evaporation, compensating for the lower voltage which is strictly required to prevent the oxidation of the 8-hydroxy group.

Self-Validating Checkpoint: Perform a post-column infusion of a neat 8-hydroxyamoxapine standard (10 ng/mL) while injecting the optimized mobile phase gradient. A flat, continuous MS trace validates that the mobile phase composition itself is not causing gradient-dependent ionization suppression.

Protocol B: Mixed-Mode Cation Exchange (MCX) SPE

Objective: Eliminate phospholipid-induced ion suppression from biological matrices.

Step-by-step micro-elution SPE workflow for plasma samples.

• Step 1: Sample Pre-treatment. Dilute 100 µL of plasma or brain homogenate[4] with 100 µL of 4% Phosphoric Acid ( H3​PO4​ ). Causality: Disrupts protein-drug binding and ensures the amine is positively charged for cation exchange.

• Step 2: Condition & Equilibrate. Pass 200 µL Methanol, followed by 200 µL Water through the MCX micro-elution plate.

• Step 3: Load & Wash. Load the pre-treated sample. Wash with 200 µL of 5% Methanol in water. Causality: The drug is held by strong ionic interactions; the weak organic wash removes neutral lipids and salts without eluting the target.

• Step 4: Elute. Elute with 2 x 50 µL of Methanol containing 2% Ammonium Hydroxide ( NH4​OH ). Causality: The high pH neutralizes the piperazine charge, releasing 8-hydroxyamoxapine from the sorbent while leaving strongly bound matrix components behind.

Self-Validating Checkpoint: Monitor the phospholipid MRM transition (m/z 184.0 → 184.0) during the analytical run of the extracted sample. A flat baseline at the retention time of 8-hydroxyamoxapine validates the absolute clearance of matrix suppressors, ensuring the extraction causality holds true.

Module 3: Frequently Asked Questions (FAQs)

Q: My 8-hydroxyamoxapine signal drops significantly across a 100-sample batch. What is causing this? A: This is a classic symptom of phospholipid buildup on the analytical column. Because 8-hydroxyamoxapine is highly lipophilic, it elutes in the same organic window as late-eluting lipids. If you are using simple Protein Precipitation (PPT), lipids accumulate on the column and elute unpredictably in subsequent runs, suppressing the ESI droplet charge. Switch to the MCX SPE protocol detailed above to permanently resolve this.

Q: Can I use Trifluoroacetic Acid (TFA) instead of Formic Acid to improve peak shape? A: No. While TFA is an excellent ion-pairing agent that yields sharp chromatographic peaks, it causes severe, persistent ion suppression in ESI+ mode. The strong ion pair formed between TFA and the piperazine nitrogen of 8-hydroxyamoxapine prevents the drug from entering the gas phase as a charged ion. Stick to 0.1% Formic Acid[3].

Q: I am still getting poor sensitivity in ESI+. Should I try ESI-? A: Yes. Because 8-hydroxyamoxapine possesses a phenol group (pKa ~9.5), it can be deprotonated to form an [M−H]− ion (m/z 328.1). If you switch to ESI-, you must change your mobile phase to a high-pH buffer (e.g., 10 mM Ammonium Bicarbonate, pH 10.5). This is highly effective if your biological matrix exhibits unresolvable positive-ion background noise.

References

• Source: nih.
• Source: nih.
• Source: chemicalbook.
• Source: researchgate.
• Source: jst.go.

Sources

• 1. Amoxapine | C17H16ClN3O | CID 2170 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Amoxapine CAS#: 14028-44-5 [m.chemicalbook.com]
• 3. Elucidation of Degradation Behavior of Tricyclic Antidepressant Amoxapine in Artificial Gastric Juice [jstage.jst.go.jp]
• 4. Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative In Vitro Efficacy Analysis: 8-Hydroxyamoxapine vs. Parent Amoxapine

Introduction

Amoxapine, a second-generation antidepressant of the dibenzoxazepine class, presents a unique pharmacological profile that distinguishes it from other tricyclic and tetracyclic agents. Its clinical efficacy is not solely a function of the parent compound but is significantly influenced by its active metabolites.[1][2] Amoxapine is rapidly absorbed and extensively metabolized in the liver, primarily via CYP1A2 and CYP2D6, into two major active metabolites: 8-hydroxyamoxapine and 7-hydroxyamoxapine.[3][4] The parent drug, amoxapine, is recognized for its potent inhibition of norepinephrine reuptake and, to a lesser extent, serotonin reuptake, coupled with a distinct dopamine D2 receptor antagonism that confers atypical antipsychotic properties.[3][5]

This guide provides an in-depth comparison of the in vitro efficacy of the primary metabolite, 8-hydroxyamoxapine, against the parent drug, amoxapine. We will dissect their distinct contributions to monoamine reuptake inhibition, which forms the basis of antidepressant action, and clarify their roles in the broader receptor interaction profile. This analysis is critical for researchers in drug development and neuroscience seeking to understand the nuanced structure-activity relationships that govern amoxapine's therapeutic window and side-effect profile.

Comparative Pharmacological Profiles: A Tale of a Parent and its Progeny

The therapeutic action of amoxapine is a composite of the activities of the parent drug and its metabolites. While amoxapine itself initiates the primary pharmacological effect, the longer half-life of 8-hydroxyamoxapine (approximately 30 hours, compared to 8 hours for amoxapine) suggests it plays a crucial role in sustaining the therapeutic effect.[1]

Monoamine Transporter Inhibition: The Core Antidepressant Action

The principal mechanism for many antidepressants is the blockade of the serotonin (SERT) and/or norepinephrine (NET) transporters. It is in this domain that the most significant functional difference between amoxapine and 8-hydroxyamoxapine emerges.

• Amoxapine: Exhibits a strong preference for inhibiting the norepinephrine transporter over the serotonin transporter.[3][6] This is characteristic of several tricyclic antidepressants and underpins its efficacy in depressions where noradrenergic deficits are prominent.

• 8-Hydroxyamoxapine: This metabolite acts as a potent serotonin-norepinephrine reuptake inhibitor (SNRI).[7] Critically, it demonstrates a more pronounced inhibitory action on serotonin uptake compared to the parent drug, while maintaining similar norepinephrine reuptake inhibition.[7][8] This action effectively "balances" the overall pharmacological profile, augmenting the serotonergic activity that is less prominent with the parent compound alone.

This complementary action is a key insight into the drug's mechanism; the parent drug provides robust NET inhibition, while the primary metabolite, 8-hydroxyamoxapine, enhances SERT inhibition, resulting in a broad-spectrum dual-monoamine reuptake blockade.

Receptor Binding Affinities: Delineating Side Effects and Secondary Actions

Beyond reuptake inhibition, the clinical profile of an antidepressant is defined by its affinity for various other neurotransmitter receptors. Off-target binding can lead to adverse effects but can also contribute to therapeutic action. The most notable secondary action of the amoxapine family is the blockade of the dopamine D2 receptor.

It is essential to clarify a common point of confusion: while amoxapine itself binds to the D2 receptor, its other major metabolite, 7-hydroxyamoxapine , is a particularly potent D2 receptor antagonist and is believed to be the primary contributor to the neuroleptic-like effects and associated side effects (e.g., extrapyramidal symptoms) seen with amoxapine therapy.[3][8]

Below is a summary of the known in vitro binding affinities (Kd or Ki) for the parent drug, amoxapine. While precise Ki values for 8-hydroxyamoxapine are not consistently reported across the literature, its functional activity is well-characterized.

Target	Amoxapine Kd/Ki (nM)	8-Hydroxyamoxapine (Qualitative Profile)	Reference
Norepinephrine Transporter (NET)	16	Similar potency to Amoxapine	[3][8]
Serotonin Transporter (SERT)	58	More potent inhibition than Amoxapine	[3][7][8]
Dopamine D2 Receptor	160	Lower D2 antagonism than 7-hydroxyamoxapine	[9]
5-HT2A Receptor	~2-20	Contributes to overall profile	[3][10]
α1-Adrenergic Receptor	24	Likely contributes to side effects like hypotension	[9]
Histamine H1 Receptor	0.24 - 47	Likely contributes to sedative side effects	[9]
Muscarinic M1 Receptor	18 - 1800	Likely contributes to anticholinergic side effects	[9]

Note: Kd/Ki values are equilibrium dissociation/inhibition constants; a lower value indicates higher binding affinity. Values can vary based on experimental conditions.

Visualizing the Mechanism: A Synaptic Perspective

The following diagram illustrates the distinct and complementary roles of amoxapine and its primary metabolite, 8-hydroxyamoxapine, at the synaptic cleft.

Caption: Synaptic actions of Amoxapine and 8-OH-Amoxapine.

Experimental Protocol: In Vitro Dopamine D2 Receptor Radioligand Binding Assay

To quantify the binding affinity (Ki) of a test compound like amoxapine or its metabolites, a competitive radioligand binding assay is a standard and robust method. This protocol describes a self-validating system to determine the Ki at the human dopamine D2 receptor.

Objective: To determine the inhibition constant (Ki) of amoxapine and 8-hydroxyamoxapine by measuring their ability to displace a high-affinity radioligand, [³H]-Spiperone, from human D2 receptors expressed in a stable cell line.

Materials:

• Receptor Source: Membrane preparations from HEK293 or CHO cells stably expressing the human dopamine D2 receptor.

• Radioligand: [³H]-Spiperone (specific activity ~60-90 Ci/mmol).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Non-specific Binding (NSB) Determiner: Haloperidol (10 µM final concentration).

• Test Compounds: Amoxapine and 8-hydroxyamoxapine, dissolved in DMSO, with serial dilutions prepared in Assay Buffer.

• Filtration: Brandel or PerkinElmer cell harvester; Whatman GF/B glass fiber filters, pre-soaked in 0.5% polyethyleneimine (PEI).

• Scintillation: Scintillation vials and liquid scintillation cocktail.

• Instrumentation: Liquid scintillation counter.

Workflow Diagram:

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Methodology:

• Preparation: On the day of the experiment, thaw the receptor membrane preparation on ice. Prepare serial dilutions of amoxapine and 8-hydroxyamoxapine (e.g., from 10⁻¹¹ M to 10⁻⁵ M) in Assay Buffer.

• Assay Setup: In a 96-well plate, designate triplicate wells for each condition:

  • Total Binding: Assay Buffer only.

  • Non-specific Binding (NSB): 10 µM Haloperidol.

  • Competition: Each concentration of the test compound (amoxapine or 8-hydroxyamoxapine).

• Reaction: To each well, add the components in the following order:

  • 50 µL of Assay Buffer (for Total Binding) OR 10 µM Haloperidol (for NSB) OR test compound dilution.

  • 50 µL of [³H]-Spiperone diluted in Assay Buffer.

  • 100 µL of the receptor membrane preparation, diluted to the desired concentration in Assay Buffer.

• Incubation: Seal the plate and incubate for 90 minutes at room temperature (25°C) with gentle agitation to allow the binding to reach equilibrium.

• Termination and Filtration: Terminate the reaction by rapidly filtering the contents of each well through the PEI-pre-soaked glass fiber filter mat using a cell harvester. This step separates the receptor-bound radioligand (trapped on the filter) from the free radioligand (which passes through).

• Washing: Immediately wash the filters three times with 300 µL of ice-cold Assay Buffer to remove any non-specifically trapped radioligand.

• Quantification: Punch the filter discs into scintillation vials, add 4 mL of scintillation cocktail, and allow them to equilibrate for at least 4 hours. Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

• Data Analysis:

  • Calculate the average CPM for each triplicate.

  • Determine Specific Binding: Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the competitor compound.

  • Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC₅₀ (the concentration of the competitor that inhibits 50% of specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation :

    • Ki = IC₅₀ / (1 + [L]/Kd)

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Implications for Research and Drug Development

The distinct in vitro profiles of amoxapine and 8-hydroxyamoxapine carry significant implications:

• Rationale for SNRI Profile: The data demonstrates that amoxapine functions clinically as a prodrug to a more balanced SNRI. This explains its efficacy in a broader range of depressive subtypes than might be predicted from the parent compound's NET-selective profile alone.

• Structure-Activity Relationship (SAR): The hydroxylation at the 8-position significantly enhances affinity for the serotonin transporter. This provides a valuable SAR data point for medicinal chemists aiming to design novel antidepressants with tailored NET/SERT affinity ratios.

• Metabolic Phenotyping: Since the conversion of amoxapine to its active metabolites is dependent on CYP enzymes, patient-specific genetic variations in these enzymes could lead to different ratios of parent drug to metabolites, potentially altering the clinical response and side-effect profile. In vitro studies like these underscore the importance of considering metabolic pathways in drug efficacy.

• Differentiating Therapeutic vs. Adverse Effects: By separating the primary monoamine reuptake functions of amoxapine and 8-hydroxyamoxapine from the potent D2 antagonism of 7-hydroxyamoxapine, researchers can better correlate specific molecular actions with clinical outcomes, such as attributing extrapyramidal symptoms primarily to the 7-hydroxy metabolite.

Conclusion

The in vitro efficacy of amoxapine is a collaborative interplay between the parent drug and its active metabolites. While amoxapine initiates a potent noradrenergic blockade, its primary metabolite, 8-hydroxyamoxapine, is critical for augmenting the serotonergic activity, thereby producing a dual-action SNRI profile. This metabolic enhancement results in a broader spectrum of monoamine reuptake inhibition than is apparent from analyzing the parent compound in isolation. For researchers, this underscores the necessity of evaluating major metabolites in parallel with parent compounds to gain a complete and accurate understanding of a drug's true mechanism of action.

References

• Richelson, E., & Nelson, A. (1984). Antagonism by antidepressants of neurotransmitter receptors of normal human brain in vitro. Journal of Pharmacology and Experimental Therapeutics, 230(1), 94–102.

• StatPearls Publishing. (2023). Amoxapine. In StatPearls. Treasure Island (FL). Available from: [Link]

• Chen, C. S., et al. (2014). Old drug new use--amoxapine and its metabolites as potent bacterial β-glucuronidase inhibitors for alleviating cancer drug toxicity. Clinical Cancer Research, 20(13), 3521–3530.
• Kinney, J. L., & Evans, R. L. Jr. (1982). Evaluation of amoxapine. Clinical Pharmacy, 1(5), 417–424.

• Wikipedia. (2023). 8-Hydroxyamoxapine. Available from: [Link]

• ResearchGate. (2014). Old Drug New Use—Amoxapine and Its Metabolites as Potent Bacterial β-Glucuronidase Inhibitors for Alleviating Cancer Drug Toxicity. Available from: [Link]

• PharmaCompass. (n.d.). Amoxapine. Available from: [Link]

• University of Pittsburgh Health Sciences Library System. (2006). PDSP (Psychoactive Drug Screening Program) Drug Database. Available from: [Link]

• PDSP. (n.d.). PDSP Ki Database. Available from: [Link]

• Patsnap. (2024). What is the mechanism of Amoxapine? Synapse. Available from: [Link]

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• PDSP. (n.d.). Ki Database. Available from: [Link]

• The Good Drug Guide. (n.d.). Amoxapine ( Asendin, Asendis, Defanyl, Demolox, Moxadil ). Available from: [Link]

• Reeves, K. C., et al. (2013). Addition of amoxapine improves positive and negative symptoms in a patient with schizophrenia. Therapeutic Advances in Psychopharmacology, 3(6), 340–342.
• Wei, H. B., & Niu, X. Y. (1990). [Comparison of the affinities of amoxapine and loxapine for various receptors in rat brain and the receptor down-regulation after chronic administration]. Yao Xue Xue Bao, 25(12), 881–885.

• Probes & Drugs. (n.d.). AMOXAPINE. Available from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). amoxapine | Ligand Activity Charts. Available from: [Link]

• Spina, E., & de Leon, J. (2021). Tools for optimising pharmacotherapy in psychiatry (therapeutic drug monitoring, molecular brain imaging and pharmacogenetic tests): focus on antidepressants. Expert Opinion on Drug Metabolism & Toxicology, 17(7), 745-768.

• SciELO. (2021). Clinical perspective on antipsychotic receptor binding affinities. Available from: [Link]

• Wang, S., et al. (2006). Norepinephrine transporter inhibitors and their therapeutic potential. Current Medicinal Chemistry, 13(26), 3145-3157.

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• Robinson, C. A. Jr., & Sellers, E. M. (1981). Analysis of amoxapine, 8-hydroxyamoxapine, and maprotiline by high-pressure liquid chromatography.
• Richelson, E., & Souder, T. (2000). Binding of antipsychotic drugs to human brain receptors focus on newer generation compounds. Life Sciences, 68(1), 29–39.
• Gal, J., et al. (2001). Determination of residues in the norepinephrine transporter that are critical for tricyclic antidepressant affinity. Journal of Biological Chemistry, 276(11), 8112-8118.

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Structural and Functional Divergence: A Comparative Guide to Loxapine and 8-Hydroxyamoxapine

Executive Summary

Loxapine is a mid-potency dibenzoxazepine antipsychotic that exhibits atypical characteristics due to its potent 5-HT2A receptor antagonism[1]. However, the in vivo pharmacological profile of loxapine is heavily dictated by its extensive hepatic metabolism. Through sequential N-demethylation and hydroxylation, loxapine is converted into amoxapine and subsequently into 8-hydroxyamoxapine[2]. This metabolic cascade fundamentally shifts the molecule's functional classification from a dopamine/serotonin receptor antagonist to a potent serotonin-norepinephrine reuptake inhibitor (SNRI)[3].

This guide provides an objective, data-driven comparison of the parent drug and its terminal active metabolite, complete with validated experimental workflows for characterization.

Structural Biochemistry & Metabolic Pathway

Loxapine (8-chloro-6-(4-methylpiperazin-1-yl)benzo[b][1,4]benzoxazepine) features a tricyclic dibenzoxazepine core with an N-methylpiperazine side chain[1]. The structural transformation to 8-hydroxyamoxapine involves two critical, enzyme-driven steps:

• N-demethylation : Cytochrome P450 enzymes (primarily CYP3A4, CYP2C19, and CYP2C8) cleave the methyl group from the piperazine ring, yielding the tricyclic antidepressant amoxapine[2].

• Hydroxylation : CYP1A2 mediates the addition of a hydroxyl group to the aromatic ring system, forming 8-hydroxyamoxapine[2].

Nomenclature Note: While commonly referred to as 8-hydroxyamoxapine in pharmacological literature to denote its origin, its formal IUPAC designation is 8-chloro-6-piperazin-1-ylbenzo[b][1,4]benzoxazepin-3-ol[4].

Metabolic pathway of Loxapine to 8-Hydroxyamoxapine.

Pharmacological Profiles (Functional Comparison)

The structural modifications from loxapine to 8-hydroxyamoxapine drastically alter target affinity and therapeutic utility:

• Loxapine : Acts primarily as an antagonist at D2, D3, D4, and 5-HT2A receptors[2]. Its high affinity for 5-HT2A ( Ki​ ~ 6.6 nM) relative to D2 is characteristic of atypical antipsychotics, which helps mitigate extrapyramidal motor side effects[1].

• 8-Hydroxyamoxapine : The loss of the N-methyl group and the addition of the hydroxyl group reduce its affinity for dopamine receptors but significantly enhance its binding to monoamine transporters. It functions as a potent SNRI, exhibiting stronger serotonin reuptake inhibition (SERT) than its parent compound, amoxapine[3]. This metabolite is primarily responsible for the antidepressant efficacy observed in patients treated with loxapine or amoxapine[5].

Divergent pharmacological targets of Loxapine and 8-Hydroxyamoxapine.

Quantitative Data Comparison

The following table summarizes the key pharmacokinetic and pharmacodynamic parameters, illustrating the functional divergence between the parent drug and its terminal active metabolite.

Parameter / Target	Loxapine	8-Hydroxyamoxapine
Primary Indication	Schizophrenia / Agitation[1]	Antidepressant (Active Metabolite)[3]
Elimination Half-Life	~4 hours (Oral)[1]	~30 hours[3]
D2 Receptor ( Ki​ )	~10-15 nM (High Affinity)[6]	Low Affinity[2]
5-HT2A Receptor ( Ki​ )	6.6 nM (High Affinity)[1]	Low Affinity
SERT Inhibition	Negligible	Potent (Stronger than Amoxapine)[3]
NET Inhibition	Negligible	Moderate (Similar to Amoxapine)[3]

Verified Experimental Workflows

To empirically validate the structural and functional differences between loxapine and 8-hydroxyamoxapine, two core methodologies are employed: LC-MS/MS for pharmacokinetic quantification and Radioligand Binding Assays for functional target validation.

Protocol 1: LC-MS/MS Pharmacokinetic Profiling

Causality & Rationale : Loxapine and its metabolites (amoxapine, 7-hydroxyamoxapine, 8-hydroxyamoxapine) possess highly similar molecular weights and structures. Standard UV-Vis detection lacks the specificity required to differentiate them in complex biological matrices. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing Multiple Reaction Monitoring (MRM) is essential to isolate specific precursor-to-product ion transitions, ensuring absolute quantification without analytical cross-talk[7].

Step-by-Step Methodology :

• Sample Preparation (Protein Precipitation) : Aliquot 50 µL of human plasma. Add 150 µL of ice-cold acetonitrile spiked with a deuterated internal standard (e.g., Loxapine-d8). Causality: Cold acetonitrile rapidly denatures plasma proteins, quenching ex vivo enzymatic degradation and efficiently extracting the small molecule analytes.

• Centrifugation : Spin at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

• Chromatographic Separation : Inject 5 µL onto a reverse-phase C18 UPLC column (1.7 µm particle size). Use a mobile phase gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B). Causality: The C18 column is critical for resolving 7-hydroxyamoxapine and 8-hydroxyamoxapine, which are positional isomers with identical masses and MRM transitions. Chromatographic retention time is the only way to differentiate them.

• Mass Spectrometry (MRM Mode) : Operate the MS in positive Electrospray Ionization (ESI+) mode. Monitor specific transitions (e.g., Loxapine m/z 328.1 → 271.1; 8-hydroxyamoxapine m/z 330.1 → 273.1).

• Self-Validation Checkpoint : Run blank plasma spiked only with the internal standard to ensure zero interference at the retention times of the target analytes. A signal-to-noise ratio >10 at the Lower Limit of Quantification (LLOQ) validates the system's sensitivity.

LC-MS/MS workflow for quantifying loxapine and its metabolites.

Protocol 2: Radioligand Binding Assay for SERT/NET Affinity

Causality & Rationale : To prove that 8-hydroxyamoxapine functions as an SNRI unlike its parent drug, competitive radioligand binding assays are utilized. By measuring the displacement of a known radioactive ligand by the test compound, we can calculate the exact inhibition constant ( Ki​ )[8].

Step-by-Step Methodology :

• Membrane Preparation : Harvest HEK293 cells stably expressing human SERT or NET. Homogenize in assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4) and centrifuge at 40,000 x g to isolate the membrane fraction.

• Incubation : In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of radioligand (e.g., [3H]-citalopram for SERT), and varying concentrations of 8-hydroxyamoxapine ( 10−10 to 10−4 M). Incubate for 60 minutes at 25°C to reach equilibrium.

• Filtration : Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Causality: Filters must be pre-soaked in 0.5% polyethylenimine (PEI) for 1 hour prior to use. PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the positively charged radioligands.

• Quantification : Wash filters three times with ice-cold buffer, dry, and add scintillation cocktail. Measure retained radioactivity (Bound ligand) using a liquid scintillation counter.

• Self-Validation Checkpoint : Include control wells with a massive excess (10 µM) of unlabeled citalopram to define Non-Specific Binding (NSB). Total binding minus NSB yields Specific Binding. Calculate the IC50​ using non-linear regression and convert to Ki​ using the Cheng-Prusoff equation.

Conclusion

The transition from loxapine to 8-hydroxyamoxapine represents a textbook example of how hepatic metabolism can completely rewrite a drug's pharmacological identity. By utilizing high-resolution LC-MS/MS and rigorous radioligand binding assays, researchers can accurately map this shift from an atypical antipsychotic (D2/5-HT2A antagonist) to a long-acting antidepressant (SNRI).

References

• Popovic, D., et al. "Revisiting loxapine: a systematic review." Therapeutic Advances in Psychopharmacology / PubMed Central (PMC), 2015. URL:[Link]

• Wikipedia Contributors. "Loxapine." Wikipedia, The Free Encyclopedia. URL: [Link]

• Wikipedia Contributors. "8-Hydroxyamoxapine." Wikipedia, The Free Encyclopedia. URL:[Link]

• National Center for Biotechnology Information. "8-Hydroxyamoxapine | C17H16ClN3O2 | CID 43656." PubChem Database. URL:[Link]

• Burch, E.A. Jr., & Goldschmidt, T.J. "Loxapine in the treatment of psychotic-depressive disorders: Measurement of antidepressant metabolites." Southern Medical Journal / PubMed, 1983. URL:[Link]

• Cascade, E., et al. "Pharmacologic and Pharmacokinetic Considerations in Choosing an Antipsychotic." Psychiatrist.com, 2007. URL:[Link]

• ResearchGate. "Characterization of Loxapine Human Metabolism." ResearchGate, 2015. URL:[Link]

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Inter-Laboratory Validation of 8-Hydroxyamoxapine Detection Methods: A Comparative Guide

Introduction & Scientific Context

Amoxapine is a tricyclic antidepressant that undergoes extensive hepatic first-pass metabolism. Its primary active metabolite, 8-hydroxyamoxapine, retains significant pharmacological activity, including norepinephrine reuptake inhibition and dopamine D2 receptor antagonism[1]. Accurate quantification of 8-hydroxyamoxapine in biological matrices (such as plasma, serum, or cerebrospinal fluid) is critical for therapeutic drug monitoring (TDM), pharmacokinetic (PK) profiling, and toxicological assessments[2].

Because multi-center clinical trials and pharmacokinetic studies rely on data generated across different facilities, establishing a robust, inter-laboratory validated detection method is paramount. This guide objectively compares analytical platforms for 8-hydroxyamoxapine detection, details a self-validating LC-MS/MS protocol, and outlines the critical framework for minimizing inter-laboratory discrepancies[3].

Mechanistic Context: The Metabolic Pathway

To accurately detect 8-hydroxyamoxapine, one must understand its origin. Loxapine is N-demethylated to form amoxapine, which is subsequently hydroxylated by hepatic cytochrome P450 enzymes to form two structural isomers: 7-hydroxyamoxapine and the major active metabolite, 8-hydroxyamoxapine[1]. Distinguishing between these isomers analytically requires high-resolution chromatographic separation prior to detection.

Hepatic metabolism pathway of loxapine and amoxapine to 8-hydroxyamoxapine.

Comparative Analysis of Detection Platforms

Historically, high-performance liquid chromatography with ultraviolet detection (HPLC-UV) and gas chromatography-mass spectrometry (GC-MS) were utilized for tricyclic antidepressant monitoring. However, modern bioanalytical demands have shifted toward liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to its superior analytical metrics[2].

Analytical Platform	Sensitivity (LLOQ)	Sample Volume Required	Matrix Effect Susceptibility	Inter-Lab Reproducibility	Primary Use Case
LC-MS/MS	0.5 - 2.0 ng/mL	50 - 100 µL	Moderate (Corrected via SIL-IS)	High (CV < 15%)	Pharmacokinetics, TDM, Bioequivalence
HPLC-UV	20 - 50 ng/mL	500 - 1000 µL	Low	Moderate (CV 15-20%)	High-dose toxicology, Formulation QC
GC-MS	5.0 - 10 ng/mL	200 - 500 µL	Low	Moderate (Requires Derivatization)	Forensic toxicology

Causality in Experimental Design: The LC-MS/MS Protocol

To achieve true inter-laboratory reproducibility, an analytical protocol must be designed as a self-validating system . The following LC-MS/MS methodology is optimized for 8-hydroxyamoxapine, with explicit rationales detailing why each experimental choice is made.

Step-by-Step Methodology: Standardized LC-MS/MS Workflow

System Suitability & Self-Validation: Prior to running biological samples, a neat standard of 8-hydroxyamoxapine must be injected to verify retention time stability, peak asymmetry (tailing factor < 1.5), and theoretical plate count. This ensures column integrity and optimal mass spectrometer calibration, acting as a gatekeeper before consuming valuable clinical samples.

Step 1: Sample Preparation via Liquid-Liquid Extraction (LLE)

• Aliquot 100 µL of plasma into a microcentrifuge tube.

• Spike Internal Standard: Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS) working solution (e.g., 8-hydroxyamoxapine-d4 at 500 ng/mL).

  • Causality: The SIL-IS co-elutes with the analyte and experiences identical matrix effects (ion suppression/enhancement) in the MS source. Taking the ratio of analyte to IS peak area mathematically cancels out these matrix effects, which is the primary mechanism for ensuring reproducibility across different mass spectrometers in different laboratories[3].

• Basify the Matrix: Add 50 µL of 0.1 M sodium hydroxide.

  • Causality: 8-hydroxyamoxapine is a basic compound containing an amine group[4]. Basifying the plasma suppresses the ionization of this amine, rendering the molecule highly lipophilic and driving it efficiently into the organic extraction phase.

• Extract: Add 1.0 mL of tert-butyl methyl ether (TBME) and vortex for 5 minutes.

  • Causality: While protein precipitation is faster, LLE with TBME selectively leaves behind polar matrix components (like phospholipids), significantly reducing ion suppression and extending analytical column life[1].

• Concentrate: Centrifuge at 10,000 x g for 10 minutes, transfer the organic layer, and evaporate under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of mobile phase.

Step 2: Chromatographic Separation

• Column: C18 analytical column (e.g., 50 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase: 10 mM Ammonium Acetate in Water (pH 7.0) (A) and Acetonitrile (B).

  • Causality: Ammonium acetate is a volatile buffer that provides consistent ionic strength without precipitating in the MS source. Maintaining a neutral pH ensures reproducible retention of the basic analyte, which is critical for chromatographically separating 8-hydroxyamoxapine from its 7-hydroxy isomer[1].

• Gradient Elution: 10% B to 90% B over 3 minutes at a flow rate of 0.4 mL/min.

Step 3: Mass Spectrometric Detection

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions (e.g., m/z 330 → 287 for 8-hydroxyamoxapine)[4].

Inter-Laboratory Validation Framework

To validate this method across multiple laboratories, facilities must adhere to standardized bioanalytical guidelines (such as FDA or ICH M10 guidelines).

Standardized inter-laboratory validation workflow for bioanalytical methods.

Key Validation Parameters for Cross-Lab Concordance:

• Calibration Curve Linearity: All participating labs must use identically sourced reference standards to construct calibration curves. Differences in standard purity or weighing practices are a leading cause of inter-laboratory bias[3].

• Precision and Accuracy: Shared Quality Control (QC) samples at the Lower Limit of Quantification (LLOQ), Low (LQC), Mid (MQC), and High (HQC) levels must be analyzed in parallel. Inter-assay precision must be ≤15% (≤20% at LLOQ)[1].

• Stability Testing: 8-hydroxyamoxapine can degrade under certain conditions, such as in highly acidic environments[5]. Freeze-thaw, benchtop, and long-term stability must be validated to ensure samples do not degrade during transit between clinical sites and analytical laboratories.

Conclusion

While HPLC-UV and GC-MS offer utility in specific niches, LC-MS/MS stands as the gold standard for 8-hydroxyamoxapine detection due to its unparalleled sensitivity and specificity. By employing self-validating mechanisms—such as stable isotope-labeled internal standards and rigorous liquid-liquid extraction protocols—laboratories can effectively mitigate matrix effects and instrumental biases. This ensures high-fidelity, reproducible pharmacokinetic data across global research centers, ultimately accelerating drug development and improving therapeutic drug monitoring.

References

• Amoxapine-Loaded Solid Lipid Nanoparticles with Superior Preclinical Pharmacokinetics for Better Brain Delivery: LC-MS/MS and GC-MS Analysis Source: ACS Omega URL:[Link]

• Review of Chromatographic Methods Coupled with Modern Detection Techniques Applied in the Therapeutic Drugs Monitoring (TDM) Source: MDPI Pharmaceuticals / PubMed Central URL:[Link]

• Interlaboratory evaluation of LC-MS-based biomarker assays Source: Bioanalysis / PubMed URL:[Link]

• Elucidation of Degradation Behavior of Tricyclic Antidepressant Amoxapine in Artificial Gastric Juice Source: Chemical and Pharmaceutical Bulletin (J-Stage) URL:[Link]

• 8-Hydroxyamoxapine Compound Summary Source: PubChem URL:[Link]

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• 5. Elucidation of Degradation Behavior of Tricyclic Antidepressant Amoxapine in Artificial Gastric Juice [jstage.jst.go.jp]

comparative metabolomics of amoxapine and 8-hydroxyamoxapine

Comparative Metabolomics and Pharmacodynamics of Amoxapine and 8-Hydroxyamoxapine: A Technical Guide

Amoxapine is a dibenzoxazepine-class tricyclic antidepressant (TCA) and the N-demethylated metabolite of the antipsychotic loxapine[1]. While amoxapine exhibits potent pharmacological activity on its own, its clinical efficacy, receptor binding profile, and unique pharmacokinetics are heavily driven by its hepatic biotransformation into two active metabolites: 7-hydroxyamoxapine and, predominantly, 8-hydroxyamoxapine[2]. This guide provides an in-depth comparative metabolomic analysis of amoxapine and 8-hydroxyamoxapine, offering actionable experimental workflows for researchers investigating their distinct pharmacodynamics and novel therapeutic applications.

Pharmacokinetic Profiling & Metabolic Causality

In humans, amoxapine is rapidly absorbed, reaching peak plasma concentrations within 1 to 2 hours[3]. However, the parent compound is subject to extensive first-pass hepatic metabolism via the cytochrome P450 system. The primary metabolic route is hydroxylation, yielding 8-hydroxyamoxapine as the chief circulating active metabolite, alongside smaller quantities of 7-hydroxyamoxapine[4].

Causality in Pharmacokinetic Discrepancies: The structural addition of a hydroxyl group at the 8-position fundamentally alters the molecule's clearance rate. While amoxapine has a relatively short elimination half-life of approximately 8 hours, 8-hydroxyamoxapine exhibits a vastly prolonged half-life of nearly 30 hours[1, 3]. This extended half-life is the mechanistic basis for the sustained clinical efficacy of the drug, allowing for steady-state accumulation in the plasma that ultimately exceeds the parent drug's concentration and permits once-daily dosing regimens.

Hepatic biotransformation pathway of amoxapine into its active hydroxylated metabolites.

Comparative Pharmacodynamics & Receptor Binding

The metabolomic shift from amoxapine to 8-hydroxyamoxapine is not merely pharmacokinetic; it significantly alters the pharmacodynamic landscape of the drug.

• Amoxapine: Acts as a moderate serotonin (SERT) and strong norepinephrine (NET) reuptake inhibitor. It also demonstrates significant antagonism at 5-HT2A, 5-HT2C, and dopamine D2 receptors, granting it an atypical antipsychotic-like profile[1].

• 8-Hydroxyamoxapine: Retains potent norepinephrine reuptake inhibition but acts as a stronger serotonin reuptake inhibitor than the parent compound[2]. This shift is critical: 8-hydroxyamoxapine serves as the biochemical counterbalance that normalizes the SERT:NET blockade ratio in vivo. Additionally, it maintains considerable D2 receptor binding properties, contributing to the neuroleptic efficacy of the overall drug profile[2].

Quantitative Data Summary

Parameter	Amoxapine	8-Hydroxyamoxapine
Elimination Half-Life (t1/2)	8 - 10 hours	~30 hours
Time to Peak Plasma (Tmax)	1 - 2 hours	1 - 5.3 hours
Protein Binding	~90%	High (comparable)
Primary Mechanism	NET > SERT inhibition, 5-HT2/D2 antagonist	SERT ≥ NET inhibition, D2 antagonist
Metabolic Origin	N-demethylation of loxapine	Hepatic hydroxylation of amoxapine

Experimental Protocol: LC-MS/MS Workflow for Comparative Metabolomics

To accurately differentiate amoxapine from its hydroxylated isomers in biological matrices, high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard[4]. The following protocol is designed as a self-validating system, ensuring that matrix effects and protein binding do not confound the quantification of these highly lipophilic compounds.

Rationale for Experimental Choices: Because amoxapine is ~90% protein-bound in human serum[5], simple liquid-liquid extraction often yields poor recovery. Protein precipitation using perchloric acid or methanol is strictly required to disrupt drug-protein complexes and release the bound analytes into the supernatant[4]. Furthermore, Multiple Reaction Monitoring (MRM) is essential to distinguish 8-hydroxyamoxapine from 7-hydroxyamoxapine, as they are isobaric and only differ by the position of the hydroxyl group.

Step-by-Step Methodology:

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of plasma or cerebrospinal fluid (CSF) into a microcentrifuge tube.

  • Add a known concentration of an internal standard (e.g., deuterated amoxapine) to ensure the system self-validates against extraction losses.

  • Add 300 µL of ice-cold methanol (or 0.1 M perchloric acid) to induce protein precipitation[4].

  • Vortex vigorously for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Liquid Chromatography (Separation):

  • Transfer the supernatant to an autosampler vial.

  • Inject 10 µL onto a C18 reverse-phase analytical column.

  • Use a gradient elution with Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile). Causality: The gradient ensures that the slightly more polar 8-hydroxyamoxapine elutes prior to the highly lipophilic parent amoxapine, preventing ion suppression.

• Tandem Mass Spectrometry (Detection):

  • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Configure MRM transitions: Amoxapine ( m/z 314 → product ion) and 8-hydroxyamoxapine ( m/z 330 → product ion).

• Data Validation:

  • Construct a calibration curve from 1 ng/mL to 500 ng/mL. The Lower Limit of Quantification (LLOQ) must be validated at ≤ 2 ng/mL for the hydroxylated metabolites to accurately capture the terminal elimination phase[4].

Step-by-step LC-MS/MS analytical workflow for comparative metabolomics.

Novel Applications: Bacterial β -Glucuronidase (GUS) Inhibition

Beyond psychiatric applications, recent metabolomic screening has identified a novel role for amoxapine and 8-hydroxyamoxapine in oncology supportive care. Both compounds act as potent inhibitors of bacterial β -glucuronidase (GUS)[6].

Mechanistic Insight: The chemotherapy drug irinotecan (CPT-11) causes severe diarrhea because intestinal bacteria use GUS to reactivate its excreted, harmless metabolite (SN-38G) back into the highly toxic SN-38. Computational docking and in vitro assays demonstrate that the piperazine ring of amoxapine and the hydroxylated structure of 8-hydroxyamoxapine bind tightly within the active site of E. coli GUS, forming strong hydrogen bonds with the catalytic E413 residue[6]. Because 8-hydroxyamoxapine achieves high steady-state concentrations and has a 30-hour half-life, its in vivo contribution to alleviating CPT-11-induced toxicity represents a major frontier in drug repurposing research[6].

References

• Amoxapine - Wikipedia Source: Wikipedia URL:[Link]

• 8-Hydroxyamoxapine - Wikipedia Source: Wikipedia URL:[Link]

• Pharmacokinetics of amoxapine and its active metabolites - PubMed Source: National Institutes of Health (NIH) URL:[Link]

• Investigation of the disposition of loxapine, amoxapine and their hydroxylated metabolites in different brain regions, CSF and plasma of rat by LC-MS/MS - PubMed Source: National Institutes of Health (NIH) URL:[Link]

• Amoxapine - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL: [Link]

• Old drug new use - Amoxapine and its metabolites as potent bacterial β-glucuronidase inhibitors for alleviating cancer drug toxicity - PMC Source: National Institutes of Health (NIH) URL:[Link]

Safety & Regulatory Compliance

8-Hydroxyamoxapin; 8-Hydroxyamoxapine proper disposal procedures

Operational Guide: Laboratory Handling and RCRA-Compliant Disposal of 8-Hydroxyamoxapine

As a Senior Application Scientist, I frequently consult with research facilities on the lifecycle management of active pharmaceutical ingredients (APIs) and their metabolites. 8-Hydroxyamoxapine is the primary, pharmacologically active metabolite of the tetracyclic antidepressant amoxapine[1]. Because it retains potent antagonistic activity at dopamine D2 and serotonin 5-HT2A receptors[2], its disposal requires rigorous adherence to environmental and laboratory safety protocols. Mishandling psychotropic APIs can lead to severe environmental contamination and regulatory penalties.

This guide provides a self-validating, step-by-step protocol for the safe handling and Resource Conservation and Recovery Act (RCRA)-compliant disposal of 8-Hydroxyamoxapine.

Chemical & Pharmacological Profile

Understanding the physicochemical and pharmacokinetic properties of 8-Hydroxyamoxapine is essential for designing an effective disposal strategy. Amoxapine is metabolized in the liver (primarily via CYP3A4) into 8-hydroxyamoxapine and 7-hydroxyamoxapine[1]. Notably, 8-hydroxyamoxapine has a significantly longer half-life than its parent compound, making its environmental persistence a critical concern for waste management[1].

Table 1: Pharmacological and Kinetic Data of Amoxapine and its Major Metabolites

Compound	Half-Life (t1/2)	Primary Receptor Targets (Kd/Ki)	Pharmacological Role
Amoxapine	~8.0 hours	NET (16 nM), SERT (58 nM)	Parent Drug (Antidepressant)
8-Hydroxyamoxapine	~30.0 hours	D2, 5-HT2A, NET	Major Active Metabolite
7-Hydroxyamoxapine	~6.5 hours	D2, 5-HT2A	Minor Active Metabolite

(Data synthesized from pharmacokinetic evaluations of amoxapine metabolism[1][3])

Caption: Metabolic pathway of amoxapine to 8-hydroxyamoxapine and its primary receptor targets.

Hazard Assessment & Laboratory Safety

Before initiating any disposal procedures, personnel must don appropriate Personal Protective Equipment (PPE) to mitigate exposure risks:

• Respiratory Protection: N95 or P100 particulate respirator when handling dry powders to prevent inhalation of API dust, which can cause unintended central nervous system (CNS) effects.

• Hand Protection: Double-gloving with nitrile gloves (minimum 4 mil thickness).

• Eye Protection: Chemical splash goggles.

• Engineering Controls: All weighing and transfer of solid 8-Hydroxyamoxapine must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing hood to prevent aerosolization.

Step-by-Step Disposal Methodology

Under the EPA's 2019 Final Rule for the Management Standards for Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P), the disposal of hazardous waste pharmaceuticals down the drain (sewering) is strictly prohibited[4]. This is due to the inability of municipal water treatment facilities to filter out complex psychotropic metabolites, leading to downstream ecological toxicity. 8-Hydroxyamoxapine must be managed as a hazardous pharmaceutical waste.

Protocol A: Solid Waste Disposal (Powders and Contaminated Consumables)

• Segregation: Collect all residual 8-Hydroxyamoxapine powder, contaminated pipette tips, and weighing boats in a dedicated, puncture-resistant, leak-proof container labeled "Hazardous Pharmaceutical Waste - Toxic."

• Sequestration (Denaturing): To prevent diversion and neutralize the active compound, utilize a commercial drug sequestration unit (e.g., containers pre-filled with activated charcoal and warm water)[5].

  • Causality: Activated charcoal adsorbs the polycyclic structure of 8-Hydroxyamoxapine, rendering the API non-retrievable and biologically inactive. This satisfies safety recommendations for highly active substances[5].

• Sealing and Storage: Once the sequestration matrix has solidified or the container is full, seal it with tamper-evident tape. Store in a designated hazardous waste accumulation area for no longer than 90 days (or as dictated by your facility's generator status).

• Final Destruction: Transfer the sealed containers to a licensed hazardous waste vendor. The unit must be disposed of using high-temperature hazardous waste combustors for treatment[6][7].

Protocol B: Liquid Waste Disposal (Aqueous and Organic Solutions)

• Solvent Compatibility Check: Ensure that the solvent used to dissolve 8-Hydroxyamoxapine (e.g., DMSO, methanol, or aqueous buffers) is chemically compatible with the collection carboy.

• Collection: Funnel the liquid waste into a high-density polyethylene (HDPE) carboy specifically designated for "Mixed Pharmaceutical/Solvent Waste."

• Secondary Containment: Place the carboy in a secondary containment tray to prevent environmental release in the event of a primary container failure.

• Vendor Transfer: Liquid pharmaceutical waste must never be flushed down the sink[4]. It must be manifested and transported by a certified vendor for chemical incineration.

Caption: RCRA-compliant laboratory disposal workflow for 8-hydroxyamoxapine solid and liquid waste.

Regulatory Compliance & Environmental Stewardship

The EPA's RCRA dictates that while certain pharmaceuticals are explicitly P- or U-listed, unlisted active metabolites like 8-Hydroxyamoxapine must still be evaluated for toxicity characteristics[5]. Given its potent biological activity and extended 30-hour half-life, classifying it as a non-RCRA hazardous pharmaceutical waste and opting for high-temperature incineration is the most scientifically sound and legally defensible approach[1][6]. Facilities must ensure that all disposal manifests are retained for a minimum of three years to demonstrate compliance with state and federal environmental audits.

References

• Secure a Drug. "How to Identify and Dispose of Hazardous Pharmaceuticals and Controlled Substances". URL: [Link]

• Environmental Protection Agency (EPA). "Management Standards for Hazardous Waste Pharmaceuticals". URL: [Link]

• DEA Diversion Control Division / Federal Register. "Vol. 84, No. 36 / Rules and Regulations". URL: [Link]

• WV Department of Environmental Protection. "RCRA Pharmaceutical Hazardous Wastes Flipbook". URL: [Link]

• Psychiatrist.com. "Pharmacologic and Pharmacokinetic Considerations in Choosing an Antipsychotic". URL: [Link]

Sources

• 1. Amoxapine | 14028-44-5 [chemicalbook.com]
• 2. psychiatrist.com [psychiatrist.com]
• 3. Amoxapine CAS#: 14028-44-5 [m.chemicalbook.com]
• 4. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 5. secureadrug.com [secureadrug.com]
• 6. rcrapublic.epa.gov [rcrapublic.epa.gov]
• 7. dep.wv.gov [dep.wv.gov]

Personal protective equipment for handling 8-Hydroxyamoxapin; 8-Hydroxyamoxapine

As a Senior Application Scientist, establishing a rigorous, scientifically grounded safety framework is paramount when handling active pharmaceutical ingredients (APIs) and their potent metabolites. 8-Hydroxyamoxapine (CAS: 61443-78-5) is the primary, pharmacologically active metabolite of the tricyclic antidepressant amoxapine[1].

While it is highly valued in drug development for its potent inhibition of norepinephrine/serotonin reuptake, dopamine D2 receptor antagonism[1], and its emerging role as a bacterial β-glucuronidase (GUS) inhibitor to prevent chemotherapy-induced diarrhea[2][3], it presents severe occupational hazards. This guide provides the definitive operational and safety blueprint for handling this compound in a laboratory setting.

Physicochemical & Toxicological Profiling

To design an effective handling protocol, we must first understand the physical and pharmacokinetic properties of the compound. The data below dictates our containment strategy[1][4].

Property	Value	Operational & Safety Implication
Molecular Weight	329.78 g/mol	Highly lipophilic; easily crosses the blood-brain barrier upon systemic entry.
Appearance	Pale Beige/Yellow Solid	Serves as a visual indicator for surface contamination and spill mapping.
Melting Point	242–247°C	Thermally stable; requires high-temperature incineration for safe disposal.
Solubility	DMSO, Methanol (Heated)	Requires aggressive carrier solvents (DMSO) that drastically increase transdermal permeability risks.
Biological Half-life	~30 hours	Accidental exposure results in prolonged systemic toxicity and CNS depression.

Hazard Assessment & The Causality of PPE Selection

Standard Safety Data Sheets (SDS) classify 8-Hydroxyamoxapine under several severe GHS hazard codes[4]. We do not just wear PPE for compliance; every piece of equipment mitigates a specific mechanistic threat posed by this chemical.

• Acute Toxicity - Oral (Harmful if swallowed): The powder is highly prone to electrostatic dispersion.

• Serious Eye Damage & Skin Irritation: The compound is a severe irritant to mucous membranes.

• Target Organ Toxicity (Respiratory): Inhalation of micro-dust bypasses hepatic first-pass metabolism, delivering the D2-antagonist directly to systemic circulation, risking acute extrapyramidal symptoms (EPS) or seizures[5].

Mandatory PPE Matrix

• Respiratory Protection (N95 or P100 Particulate Respirator): Causality: Weighing dry APIs generates invisible aerosolized micro-dust. A P100 filter ensures 99.97% exclusion of these airborne particulates, preventing direct pulmonary absorption.

• Hand Protection (Double Nitrile Gloving): Causality: Because 8-Hydroxyamoxapine is dissolved in Dimethyl Sulfoxide (DMSO) for biological assays[4], any solvent splash acts as a transdermal carrier. DMSO permeates standard nitrile in minutes. Double-gloving allows the researcher to immediately strip the contaminated outer glove without exposing bare skin to the API-solvent matrix.

• Eye Protection (Snug-fitting Chemical Goggles): Causality: Standard safety glasses with side shields leave gaps. Given the compound causes serious eye damage, fully sealed goggles are required to block aerosolized dust and solvent micro-droplets.

Operational Workflows & Experimental Protocols

The following protocol outlines the preparation of an 8-Hydroxyamoxapine stock solution for an E. coli GUS enzyme inhibition assay[2]. This is a self-validating system: it includes a mandatory optical check to ensure complete dissolution, preventing skewed IC50 data and localized concentration hazards.

Protocol: Safe Dissolution and Assay Preparation

Step 1: Environmental Isolation

• Ensure the Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood is certified and actively drawing negative pressure.

• Line the workspace with a disposable, absorbent, plastic-backed bench pad to catch micro-spills.

Step 2: Anti-Static Weighing

• Using an anti-static zero-charge spatula, carefully weigh the required mass of 8-Hydroxyamoxapine.

• Scientific Rationale: High-melting-point powders hold static charge. Standard metal spatulas cause the powder to "jump," contaminating the balance and increasing inhalation risk.

Step 3: Solvent Addition (DMSO)

• Transfer the powder to a pre-tared, amber glass vial (the compound is light-sensitive over prolonged periods).

• Add anhydrous DMSO to achieve a 10 mM stock concentration. Cap tightly and vortex for 60 seconds.

Step 4: Validation of Dissolution (Self-Validating Step)

• Hold the vial against a high-contrast light source. The solution must be completely transparent with a slight yellow tint.

• Validation: If any particulate matter remains, sonicate the vial in a water bath at 30°C for 5 minutes. Do not proceed to biological assays until the solution is optically clear; undissolved API will precipitate in aqueous media, invalidating your assay and creating invisible hazardous residues on well-plates.

Step 5: Serial Dilution

• Perform all subsequent aqueous dilutions (e.g., into assay buffer) immediately prior to the E. coli GUS enzyme assay to prevent compound crashing[2][3].

Spill Response & Waste Disposal Plan

Treat all 8-Hydroxyamoxapine waste as Hazardous Pharmaceutical Waste .

Accidental Powder Spill Protocol:

• Evacuate & Ventilate: Step back from the hood. Allow the hood's ventilation system 5 minutes to clear aerosolized dust[4].

• Wet-Wipe Decontamination: Do not sweep or brush the powder (this aerosolizes it). Dampen a highly absorbent wipe with a mixture of water and a mild surfactant (or 10% methanol). Gently place the wipe over the powder to trap it, then wipe inward.

• Secondary Wash: Wipe the area a second time with 70% ethanol or isopropanol to remove any residual lipophilic film.

• Disposal: Place all contaminated wipes, bench pads, and outer gloves into a sealed, clearly labeled hazardous waste container. Do not pour API-containing DMSO down the drain; it must be collected for high-temperature incineration.

Visualizations of Pathways and Workflows

Pharmacological signaling and toxicity pathways of the active metabolite 8-Hydroxyamoxapine.

Operational handling, dissolution, and spill response workflow for 8-Hydroxyamoxapine.

References

• Glowm. "Amoxapine".
• ResearchGate. "Amoxapine in Human Overdose".
• PubChem. "Amoxapine | C17H16ClN3O | CID 2170".
• Healio. "Amoxapine: Uses, Side Effects & Dosage".
• BioCrick. "Amoxapine | CAS:14028-44-5".
• Benchchem. "8-Hydroxyamoxapine | 61443-78-5".
• Science.gov. "induces highly potent: Topics by Science.gov".

Sources

• 1. Amoxapine: Uses, Side Effects & Dosage | Healio [healio.com]
• 2. biocrick.com [biocrick.com]
• 3. induces highly potent: Topics by Science.gov [science.gov]
• 4. 8-Hydroxyamoxapine | 61443-78-5 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]